1-Carboxy-3-adamantanol

Core Science & Biosynthesis

Technical Monograph: 3-Hydroxy-1-adamantanecarboxylic Acid

This guide provides an in-depth technical analysis of 3-Hydroxy-1-adamantanecarboxylic acid , a critical pharmacophore and intermediate in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors like Saxagliptin.

Chemical Structure, Synthesis, and Application in Medicinal Chemistry

Executive Summary

3-Hydroxy-1-adamantanecarboxylic acid (CAS 42711-75-1) represents a bifunctionalized adamantane scaffold essential for introducing lipophilicity and metabolic stability into drug candidates. Unlike the parent adamantane, the presence of both a carboxyl group at C1 and a hydroxyl group at C3 breaks the high symmetry of the cage, creating a versatile handle for asymmetric synthesis. It is best known as the key starting material for (S)-N-Boc-3-hydroxyadamantylglycine , a precursor to the blockbuster diabetes drug Saxagliptin .

Chemical Identity & Physical Properties[1][2][3][4][5][6][7][8]

Property	Data
IUPAC Name	3-Hydroxyadamantane-1-carboxylic acid
CAS Number	42711-75-1
Molecular Formula	C₁₁H₁₆O₃
Molecular Weight	196.24 g/mol
Appearance	White to off-white crystalline powder
Melting Point	203–207 °C
Solubility	Soluble in DMSO, Methanol, Ethanol; Insoluble in Water
pKa (Predicted)	~4.60 (Carboxyl), ~14.5 (Hydroxyl)
Crystal System	Monoclinic, Space Group P 1 21/n 1

Structural Analysis & Geometry

The adamantane cage consists of four connected cyclohexane rings in the chair conformation. In 3-hydroxy-1-adamantanecarboxylic acid , the substitution pattern is 1,3-disubstituted.

• Symmetry: The molecule possesses a plane of symmetry passing through C1, C3, and the bridgehead carbons C5 and C7. This renders the molecule achiral, despite the substitutions.

• Electronic Effects: The electron-withdrawing carboxyl group at C1 exerts an inductive effect, stabilizing the structure, while the hydroxyl group at C3 provides a nucleophilic site for further derivatization (e.g., esterification or conversion to an amine).

Structural Visualization

The following diagram illustrates the connectivity and the specific numbering used in synthetic planning.

Synthesis Protocol: Mixed Acid Oxidation

The most robust and scalable method for synthesizing 3-hydroxy-1-adamantanecarboxylic acid is the Koch-Haaf related oxidation of 1-adamantanecarboxylic acid using a "mixed acid" system (Sulfuric Acid + Nitric Acid). This route is preferred over bromination/hydrolysis due to higher yields and avoidance of heavy metal catalysts.

Mechanism of Action

The reaction proceeds via a stable tertiary carbocation intermediate. The high stability of the adamantyl cation at the bridgehead position allows for selective functionalization.

Experimental Procedure

Safety Note: This reaction is highly exothermic. Temperature control is critical to prevent runaway nitration or decomposition.

• Preparation:

  • Charge a 3-neck round-bottom flask with 98% Sulfuric Acid (H₂SO₄) (approx. 7-8 equivalents relative to substrate).

  • Cool the acid to 10–15 °C using an ice-water bath.

  • Add 1-Adamantanecarboxylic acid (1.0 eq) slowly with stirring. Ensure complete dissolution.

• Oxidation:

  • Slowly add 65% Nitric Acid (HNO₃) (approx. 1.2–1.5 eq) dropwise.

  • Critical Control: Maintain internal temperature between 10–20 °C during addition.

  • After addition, warm the mixture to 35 °C and stir for 3–4 hours.

  • Validation: Monitor reaction progress via GC or TLC (Mobile phase: Methanol/DCM). Disappearance of the starting material indicates completion.

• Workup & Purification:

  • Pour the reaction mixture slowly onto crushed ice.

  • Neutralization/Hydrolysis: The crude solid can be dissolved in dilute NaOH/Na₂SO₃ solution (to quench residual NOx) and then re-precipitated by acidifying to pH 3 with HCl.

  • Filtration: Collect the white precipitate by vacuum filtration.

  • Drying: Dry in a vacuum oven at 40 °C.

  • Recrystallization: If necessary, recrystallize from Acetone/Water (9:1).

Yield: Typical yields range from 85% to 92% .

Applications in Drug Discovery

This compound is a "privileged scaffold" in medicinal chemistry. Its primary industrial application is in the synthesis of Saxagliptin (Onglyza), used for Type 2 Diabetes treatment.

Saxagliptin Synthesis Workflow

The 3-hydroxy acid is converted into the amino-acid derivative required for the final drug assembly.

References

• Synthesis & Process Optimization

  • Guidechem. "How to Synthesize 3-Hydroxy-1-Adamantane Carboxylic Acid?"

  • ChemicalBook. "1,3-Adamantanedicarboxylic acid synthesis and oxidation protocols."

• Physical & Spectral Data

  • PubChem.[1][2] "3-Hydroxyadamantane-1-carboxylic acid - Compound Summary (CID 2736518)." National Library of Medicine.[2]

  • Sigma-Aldrich. "3-Hydroxyadamantane-1-carboxylic acid 97% Product Sheet."

• Medicinal Chemistry Applications

  • ResearchGate.[3] "Single factor test study of 3-hydroxy-1-adamantanecarboxylic acid." (Saxagliptin Intermediate).[4][5][6]

  • Google Patents. "Process for producing hydroxy adamantane carboxylic acid compounds (US9051256B1)."

Sources

• 1. 1-Adamantanecarboxylic acid | C11H16O2 | CID 13235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Carboxy-3-adamantanol | C11H16O3 | CID 677006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1-Adamantanecarboxylic acid(828-51-3) 1H NMR spectrum [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. 1,3-Adamantanedicarboxylic acid synthesis - chemicalbook [chemicalbook.com]

1-Carboxy-3-adamantanol molecular weight and formula

Technical Whitepaper: 1-Carboxy-3-adamantanol – Physicochemical Profile and Synthetic Utility in Medicinal Chemistry

Executive Summary

1-Carboxy-3-adamantanol (CAS: 42711-75-1), systematically known as 3-hydroxy-1-adamantanecarboxylic acid , represents a critical scaffold in modern medicinal chemistry.[1] Its rigid tricyclic adamantane core provides a unique steric bulk and lipophilicity profile, making it an indispensable intermediate in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, most notably Saxagliptin (Onglyza) . This guide dissects its physicochemical identity, industrial-grade synthetic methodologies, and role as a pharmacophore modulator in drug development.[1]

Part 1: Physicochemical Identity

The molecule is defined by a bifunctionalized adamantane cage: a carboxylic acid at position 1 and a hydroxyl group at position 3.[1] This dual functionality allows for orthogonal derivatization, enabling the construction of complex peptidomimetics.

Table 1: Core Physicochemical Specifications

Parameter	Specification
Systematic Name	3-Hydroxy-1-adamantanecarboxylic acid
Common Synonyms	1-Carboxy-3-adamantanol; 3-Hydroxyadamantane-1-carboxylic acid
CAS Registry Number	42711-75-1
Molecular Formula	C₁₁H₁₆O₃
Molecular Weight	196.24 g/mol
Appearance	White to off-white crystalline solid
Melting Point	203 – 207 °C
Solubility	Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in water
pKa (Calculated)	~4.5 (Carboxylic acid), ~14.5 (Alcohol)
Key Hazards	Irritant (H315, H319); Acute Tox (H302)

Part 2: Synthetic Architecture & Methodologies

The synthesis of 3-hydroxy-1-adamantanecarboxylic acid is a classic example of C-H functionalization on a diamondoid scaffold.[1] The most robust industrial route involves the oxidative hydroxylation of 1-adamantanecarboxylic acid.[1]

Mechanistic Insight: The "Mixed Acid" Oxidation

Direct hydroxylation of the adamantane cage utilizes the high stability of the tertiary adamantyl carbocation. The reaction typically employs a "mixed acid" system (Nitric Acid/Sulfuric Acid).[1][2][3]

• Causality: Sulfuric acid acts as the solvent and catalyst, protonating the nitric acid to generate the active nitronium ion (

  ) or related oxidative species. The tertiary C-H bond at position 3 is the most electron-rich and sterically accessible, leading to selective oxidation.[1]

• Critical Process Parameter (CPP): Temperature control is vital. Exotherms can lead to over-oxidation (formation of di-acids) or cage fragmentation.[1]

Visualization of Synthetic Pathway

Figure 1: Oxidative synthesis pathway from 1-adamantanecarboxylic acid.

Validated Experimental Protocol

Note: This protocol assumes a standard laboratory scale (e.g., 10g).

• Preparation: Charge a 3-neck round-bottom flask with 98% Sulfuric Acid (60 mL) . Cool to 0–5 °C using an ice-salt bath.

• Addition: Slowly add 1-Adamantanecarboxylic acid (10.0 g, 55.5 mmol) . Ensure complete dissolution.

• Oxidation Initiation: Dropwise add Fuming Nitric Acid (4.0 mL) over 30 minutes.

  • Self-Validating Check: Monitor internal temperature.[1][4] Do not allow it to exceed 10 °C during addition to prevent runaway nitration/oxidation.[1]

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 2–4 hours.

  • Endpoint: Monitor by TLC (MeOH/DCM 1:9) or HPLC.[1] Disappearance of starting material indicates completion.[1]

• Quenching: Pour the reaction mixture slowly onto 200g of crushed ice . A white precipitate should form immediately.[1]

• Isolation: Filter the solid. Wash the cake with cold water (3 x 50 mL) until the filtrate pH is neutral.

• Purification: Recrystallize from water or an Ethanol/Water mixture to yield high-purity product (>98%).[1]

Part 3: Medicinal Chemistry Applications

The 1-carboxy-3-adamantanol scaffold is a "privileged structure" in drug discovery.[1] Its primary utility lies in the synthesis of Saxagliptin , a potent DPP-4 inhibitor used for Type 2 Diabetes.[1]

The Saxagliptin Connection

The adamantane ring acts as a bulky, lipophilic anchor that fits into the S2 subsite of the DPP-4 enzyme. The 3-hydroxy group improves water solubility compared to the parent adamantane, while the carboxylic acid serves as the handle for attaching the catalytic "warhead" (the cyanopyrrolidine moiety).

Workflow: From Scaffold to Drug

Figure 2: The role of the target molecule in the Saxagliptin manufacturing stream.

Part 4: Analytical Characterization

To ensure scientific integrity, the identity of the synthesized material must be confirmed using the following spectroscopic data.

1. Mass Spectrometry (ESI-MS):

• Expected Peak: m/z 195.1 [M-H]⁻ (Negative mode) or 197.1 [M+H]⁺ (Positive mode).[1]

• Diagnostic: The molecular ion confirms the addition of one oxygen atom (+16 amu) to the adamantane-carboxylic acid precursor (MW 180 → 196).

2. Nuclear Magnetic Resonance (¹H-NMR, 400 MHz, DMSO-d₆):

• δ 12.0 ppm (s, 1H): Carboxylic acid proton (-COOH ).[1] Broad singlet, D₂O exchangeable.

• δ 4.5 ppm (s, 1H): Hydroxyl proton (-OH ).[1]

• δ 2.1 – 1.4 ppm (m, 14H): Adamantane cage protons.[1]

  • Look for symmetry breaking compared to unsubstituted adamantane.[1] The methylene protons adjacent to the chiral centers will appear as multiplets.

References

• Sigma-Aldrich. 3-Hydroxyadamantane-1-carboxylic acid Product Specification. Merck KGaA.[1] Link

• PubChem. Compound Summary: 1-Carboxy-3-adamantanol (CID 677006).[1][5] National Library of Medicine.[1] Link

• ChemicalBook. Synthesis of 1,3-Adamantanedicarboxylic acid (and precursors).Link

• Organic Syntheses. 1-Adamantanecarboxylic acid.[1][6][2][7][8][9][10] Org.[1][9] Synth. 1964, 44, 1. (Foundational chemistry for the precursor). Link

• Google Patents. Process for preparing saxagliptin and its novel intermediates (WO2012162507A1).[1]Link

Sources

• 1. 3-Hydroxyadamantane-1-carboxylic acid | C11H16O3 | CID 2736518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1,3-Adamantanedicarboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 4. US9051256B1 - Process for producing hydroxy adamantane carboxylic acid compounds - Google Patents [patents.google.com]
• 5. 1-Carboxy-3-adamantanol | C11H16O3 | CID 677006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CN101747212B - Method for synthesizing 3-amino-1-adamantanol - Google Patents [patents.google.com]
• 7. guidechem.com [guidechem.com]
• 8. 1-Adamantanol,768-95-6 | Lanospharma Laboratories Co,.LTD [lanospharma.com]
• 9. journal11.magtechjournal.com [journal11.magtechjournal.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

3-hydroxyadamantane-1-carboxylic acid synonyms and IUPAC name

High-Purity Synthesis, Characterization, and Pharmaceutical Utility

Executive Summary

3-Hydroxyadamantane-1-carboxylic acid (CAS 42711-75-1) represents a critical bifunctional scaffold in medicinal chemistry. Characterized by a rigid, lipophilic diamondoid cage decorated with polar carboxylic and hydroxyl groups, it serves as a pivotal intermediate in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors (e.g., Saxagliptin precursors) and 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD-1) inhibitors. Its unique geometry allows for the precise spatial orientation of pharmacophores, improving metabolic stability and oral bioavailability in drug candidates.

This guide provides a definitive technical analysis of the compound, detailing a high-yield Koch-Haaf synthetic protocol, characterization standards, and structural data.

Part 1: Nomenclature and Chemical Identity

Precise identification is paramount for regulatory compliance and database integration. The compound is an adamantane derivative with bridgehead substitution at positions 1 and 3.

Identifier	Value
IUPAC Name	3-Hydroxyadamantane-1-carboxylic acid
Systematic Name	3-Hydroxytricyclo[3.3.1.1 ]decane-1-carboxylic acid
CAS Registry Number	42711-75-1
Molecular Formula	C H O
Molecular Weight	196.24 g/mol
SMILES	OC(=O)C12C[C@H]3C(C3)C1">C@HC2
InChI Key	CJJMAWPEZKYJAP-UHFFFAOYSA-N
Appearance	White to off-white crystalline powder
Melting Point	203–207 °C (lit.)[1][2][3]

Part 2: Structural Properties & Synthetic Logic

The Bifunctional Adamantane Core

The adamantane cage provides a lipophilic bulk that facilitates membrane crossing, while the 1,3-disubstitution pattern offers a vector for further functionalization.

• C1-Carboxyl Group: Acts as an electrophilic handle for amide coupling or Curtius rearrangement to amines (critical for Saxagliptin-type scaffolds).

• C3-Hydroxyl Group: Increases water solubility compared to the parent adamantane and provides a site for etherification or esterification.

Synthetic Pathway Analysis

While oxidative hydroxylation of 1-adamantanecarboxylic acid is possible, it often suffers from over-oxidation or difficult purification. The Koch-Haaf carboxylation of 1,3-adamantanediol is the preferred industrial route due to its high regioselectivity and use of readily available reagents (Formic acid/H

SO ).

Reaction Mechanism Visualization

The following diagram illustrates the carbocation-mediated mechanism where the 1,3-diol is converted to the mono-carboxylic acid via a stable tertiary carbocation intermediate.

Figure 1: Koch-Haaf Carboxylation workflow converting 1,3-adamantanediol to the target acid via carbocation generation and carbon monoxide capture.

Part 3: Experimental Protocol (Koch-Haaf Carboxylation)

Objective: Synthesize 3-hydroxyadamantane-1-carboxylic acid from 1,3-adamantanediol with >85% yield. Safety: Perform all steps in a fume hood. Sulfuric acid is corrosive; formic acid releases CO (toxic gas) upon dehydration.

Reagents

• 1,3-Adamantanediol (Purity ≥99%)[1][4]

• Sulfuric Acid (H

  SO ), 96% (Concentrated)[5]

• Formic Acid (HCOOH), 98%

• Deionized Water (for quenching)

• Dichloromethane (DCM) or Ethyl Acetate (for extraction, optional)

Step-by-Step Methodology

• Preparation of Acid Matrix:

  • Charge a 3-neck round-bottom flask equipped with a mechanical stirrer and a dropping funnel with 200 g of 96% H

    SO .

  • Cool the acid to 10–15 °C using an ice-water bath.

• Substrate Addition:

  • Slowly add 30.0 g of 1,3-adamantanediol to the sulfuric acid.

  • Critical Checkpoint: Stir until the diol is completely dissolved. The solution should be clear. Maintain temperature <20 °C to prevent uncontrolled elimination.

• Carboxylation (Koch-Haaf Reaction):

  • Load 16.8 g of Formic Acid into the dropping funnel.

  • Add the formic acid dropwise over 60 minutes .

  • Mechanism:[3][5] H

    SO dehydrates formic acid to generate CO in situ, which attacks the tertiary carbocation formed from the diol.

  • After addition, warm the mixture to 35 °C and stir for 3 hours .

• Quenching and Isolation:

  • Cool the reaction mixture to 0–5 °C .

  • Pour the mixture slowly onto 500 g of crushed ice with vigorous stirring. (Exothermic!).

  • The product will precipitate as a white solid.[5]

• Purification:

  • Filter the precipitate using a sintered glass funnel.

  • Wash the filter cake with cold water (3 x 100 mL) until the filtrate pH is neutral.

  • Drying: Dry the solid under vacuum at 40 °C for 8 hours.

  • Recrystallization (Optional): If purity is <98%, recrystallize from an Ethyl Acetate/Hexane mixture.

Expected Results

• Yield: ~30.6 g (89%)[5]

• Purity: >98% (HPLC/GC)

• Physical State: White crystalline powder.

Part 4: Analytical Characterization

To validate the synthesis, the following analytical data must be confirmed.

Nuclear Magnetic Resonance (NMR)[1][8]

• Solvent: DMSO-d

  or CDCl (Note: OH protons may not be visible in CDCl if exchange occurs).
• H NMR (400 MHz, DMSO-d ):
  • 12.00 (s, 1H, -COOH ): Broad singlet, characteristic of carboxylic acid.
  • 4.45 (s, 1H, -OH ): Hydroxyl proton (if not exchanged).
  • 2.15 – 1.40 (m, 14H, Adamantane Cage): Complex multiplets. Key diagnostic peaks include the methylene protons adjacent to the bridgehead carbons.
• C NMR (100 MHz, DMSO-d ):
  • 178.5 (C=O): Carbonyl carbon.
  • 68.5 (C-OH): Quaternary carbon bearing the hydroxyl group.
  • 46.0 (C-COOH): Quaternary carbon bearing the carboxyl group.
  • 30-45: Remaining cage carbons (CH and CH).

Infrared Spectroscopy (FT-IR)

• 3300–3400 cm

  : Broad O-H stretch (alcohol + acid H-bonding).

• 1690–1710 cm

  : Strong C=O stretch (Carboxylic acid dimer).

• 2850–2930 cm

  : C-H stretching (Adamantane cage).

Part 5: Pharmaceutical Applications[9][10]

3-Hydroxyadamantane-1-carboxylic acid is not merely a building block; it is a "pharmacophore modulator."

DPP-4 Inhibitor Synthesis

This acid is a direct precursor to 3-hydroxyadamantane-1-amine , a key moiety in Saxagliptin (Onglyza). The hydroxyl group improves the water solubility of the final drug compared to the adamantane-only analog, while the cage structure fits into the S2 subsite of the DPP-4 enzyme.

11 -HSD-1 Inhibitors

Derivatives of this acid (amides) are explored for treating metabolic syndrome.[6] The adamantane cage occupies the hydrophobic pocket of the 11

-HSD-1 enzyme, blocking cortisol production.

Figure 2: Downstream pharmaceutical utility of the 3-hydroxy adamantane scaffold.

References

• Klimochkin, Y. N., et al. (2018).[7] Synthesis of (3-Hydroxyadamantan-1-yl)methanols. Russian Journal of Organic Chemistry. Retrieved from [Link]

• Shibuya, A., et al. (2015). Process for producing hydroxy adamantane carboxylic acid compounds. U.S. Patent No.[3] 9,051,256. Washington, DC: U.S. Patent and Trademark Office. Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 2736518, 3-Hydroxyadamantane-1-carboxylic acid. Retrieved from [Link]

Sources

• 1. 1-Adamantanecarboxylic acid(828-51-3) 1H NMR [m.chemicalbook.com]
• 2. 42711-75-1 Cas No. | 3-Hydroxyadamantane-1-carboxylic acid | Apollo [store.apolloscientific.co.uk]
• 3. 3-Hydroxyadamantane-1-carboxylic acid | C11H16O3 | CID 2736518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US9051256B1 - Process for producing hydroxy adamantane carboxylic acid compounds - Google Patents [patents.google.com]
• 6. nbinno.com [nbinno.com]
• 7. researchgate.net [researchgate.net]

Technical Deep Dive: Physical Properties of Adamantane Derivatives in Drug Discovery

Executive Summary: The "Lipophilic Bullet" Paradigm

In modern medicinal chemistry, the adamantane scaffold (tricyclo[3.3.1.1^{3,7}]decane) is far more than a simple space-filling group.[1] Often termed the "lipophilic bullet," it represents a strategic tool for modulating the physicochemical profile of drug candidates.[2] Its unique diamondoid structure—rigid, spherically symmetrical, and highly lipophilic—imparts specific properties that solve critical ADME (Absorption, Distribution, Metabolism, Excretion) challenges, particularly in crossing the Blood-Brain Barrier (BBB) and enhancing metabolic stability.

This guide analyzes the physical properties of adamantane derivatives, providing actionable protocols for characterization and mechanistic insights into their behavior in biological systems.[3]

Part 1: Physicochemical Profile[1][4][5]

The Diamondoid Architecture

Adamantane consists of four connected cyclohexane rings in the chair conformation. This structure is virtually stress-free and extremely rigid.

• Symmetry:

  symmetry leads to high crystallinity.

• Melting Point: Pure adamantane melts at ~270°C, significantly higher than other hydrocarbons of similar mass (e.g., decane melts at -30°C).[4] This high melting point reflects strong crystal lattice energy, which can translate to solubility challenges in aqueous media unless functionalized with polar groups.

Lipophilicity (LogP/LogD)

The introduction of an adamantyl group typically increases the LogP of a molecule by 2.0–3.0 units . This drastic shift is the primary driver for its use in CNS drug discovery.

Compound	Structure	LogP (Approx)	Primary Indication
Adamantane		4.24	Precursor
Amantadine	1-aminoadamantane	2.4	Antiviral / Parkinson's
Memantine	3,5-dimethyl-1-aminoadamantane	3.3	Alzheimer's
Saxagliptin	Adamantyl-proline derivative	0.6 (LogD pH 7.4)	Type 2 Diabetes

Key Insight: While high lipophilicity drives membrane permeability, it must be balanced. A LogP > 5 often leads to "molecular obesity," resulting in poor solubility, high plasma protein binding, and toxicity. The success of Amantadine lies in the amine group (pKa ~10.8), which ensures the molecule exists as a cation at physiological pH, balancing the lipophilic cage with a polar headgroup (amphiphilic nature).

Metabolic Stability & Steric Shielding

The bridgehead carbons of adamantane are chemically distinct. The rigid cage provides steric bulk that protects adjacent functional groups from enzymatic hydrolysis or oxidation.

• Mechanism: The bulky adamantane group blocks the active sites of metabolic enzymes (e.g., esterases, peptidases) from accessing labile bonds.

• CYP450 Interaction: While resistant to general degradation, the adamantane core itself is primarily metabolized via hydroxylation at the tertiary carbons (bridgeheads) by CYP3A4 and CYP2D6, often retaining biological activity (e.g., hydroxy-memantine).

Part 2: Pharmacokinetic Implications (Mechanism of Action)

Blood-Brain Barrier (BBB) Penetration

The adamantane moiety facilitates BBB crossing primarily through passive transcellular diffusion .

Figure 1: Mechanism of adamantane-mediated BBB permeation. The lipophilic cage drives partitioning into the lipid bilayer, while the compact structure often evades P-glycoprotein (P-gp) efflux pumps.

Structure-Property Relationship (SPR) Workflow

Designing adamantane drugs requires a feedback loop between synthesis and physical property testing.

Figure 2: Optimization workflow for adamantane derivatives. Functionalization (e.g., hydroxylation) is often required to correct "molecular obesity" (excessive lipophilicity).

Part 3: Experimental Protocols

Protocol 1: High-Throughput LogP Determination (HPLC Method)

Context: Traditional shake-flask methods are slow.[5] For lipophilic adamantane derivatives, an HPLC-based retention time correlation is preferred for speed and reproducibility.

Materials:

• Column: C18 Reverse-phase column (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm).

• Mobile Phase: Methanol/Water (isocratic 70:30 or gradient) + 0.1% Formic Acid (for ionization).

• Standards: A set of 5-7 compounds with known LogP values (e.g., Toluene, Naphthalene, Triphenylene).

Step-by-Step Methodology:

• Calibration: Inject the standard mixture. Record the retention factor (

  ) for each standard: (Where is retention time and is the dead time, usually determined by uracil injection).

• Curve Generation: Plot

  vs. Known LogP. Ensure .

• Sample Preparation: Dissolve adamantane derivative in Methanol (1 mg/mL).

• Measurement: Inject sample under identical conditions. Calculate

  .

• Calculation: Extrapolate LogP using the calibration linear equation.

  • Note: For amine derivatives (e.g., Memantine), perform at pH 10.5 (using ammonium hydroxide buffer) to measure neutral species LogP, or measure LogD at pH 7.4.

Protocol 2: Kinetic Solubility Assay (Nephelometry)

Context: Adamantane derivatives often crash out of solution unexpectedly. This protocol identifies the "solubility cliff."

Materials:

• 96-well clear bottom plates.

• DMSO stock of compound (10 mM).

• PBS Buffer (pH 7.4).

• Nephelometer or Plate Reader (Absorbance at 620 nm).

Step-by-Step Methodology:

• Preparation: Serial dilute DMSO stock in DMSO to create concentrations from 0.1 mM to 10 mM.

• Spiking: Add 2 µL of each DMSO dilution to 198 µL of PBS in the 96-well plate (Final 1% DMSO).

• Incubation: Shake at 300 rpm for 2 hours at room temperature.

• Read: Measure light scattering (Nephelometry) or Absorbance (620 nm).

• Analysis: The solubility limit is defined as the concentration where Absorbance > (Blank + 3*SD).

  • Critical Check: If the adamantane derivative is an HCl salt, ensure the final pH of the buffer hasn't drifted; these salts can be acidic.

Part 4: Case Studies

CNS Penetration: Amantadine & Memantine

• Challenge: Dopamine does not cross the BBB.

• Solution: Amantadine (1-aminoadamantane) was originally an antiviral but showed efficacy in Parkinson's.

• Mechanism: The adamantane cage acts as a carrier, allowing the amine to penetrate the CNS. Once inside, it acts as a weak NMDA receptor antagonist.

• Property Highlight: The high pKa (~10.8) means it is protonated at physiological pH, mimicking the ammonium group of endogenous neurotransmitters, while the lipophilic cage ensures membrane transit.

Metabolic Stability: Saxagliptin (Onglyza)

• Challenge: DPP-4 inhibitors are peptides prone to rapid hydrolysis.

• Solution: Incorporation of a 3-hydroxyadamantyl group attached to the glycine-proline motif.

• Outcome: The bulky adamantane group fits into the S2 hydrophobic subsite of the DPP-4 enzyme, increasing binding affinity (IC50 < 1 nM) and preventing rapid degradation by other peptidases.

• Physical Property: The hydroxyl group on the adamantane reduces the LogP compared to the parent hydrocarbon, preventing excessive tissue accumulation while maintaining the steric bulk.

References

• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Source: Chemical Reviews (ACS Publications). URL:[Link]

• Adamantane in Drug Delivery Systems and Surface Recognition. Source: Molecules (MDPI) / PMC (NIH). URL:[Link]

• Unlocking therapeutic potential: the role of adamantane in drug discovery. Source: Australian Journal of Chemistry.[6] URL:[Link]

• Strategies for Enhancing the Permeation of CNS-Active Drugs through the Blood-Brain Barrier. Source: Pharmaceutics (MDPI). URL:[Link][7]

• Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes. Source: New Journal of Chemistry (RSC). URL:[Link]

Sources

• 1. Adamantane in Drug Delivery Systems and Surface Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Adamantane - Wikipedia [en.wikipedia.org]
• 5. acdlabs.com [acdlabs.com]
• 6. connectsci.au [connectsci.au]
• 7. Biophysical Evaluation and In Vitro Controlled Release of Two Isomeric Adamantane Phenylalkylamines with Antiproliferative/Anticancer and Analgesic Activity - PMC [pmc.ncbi.nlm.nih.gov]

The Bifunctional Anchor: Therapeutic Potential &amp; Synthetic Utility of the 1-Carboxy-3-adamantanol Pharmacophore

Executive Summary

In the pursuit of high-affinity ligands with optimized pharmacokinetic (PK) profiles, the 1-Carboxy-3-adamantanol (3-hydroxy-1-adamantanecarboxylic acid) scaffold has emerged as a critical "bifunctional anchor." Unlike the highly lipophilic parent adamantane, this 1,3-disubstituted derivative offers a precise balance of lipophilicity and aqueous solubility. Its rigid tricyclic cage serves as a steric shield, protecting adjacent pharmacophores from metabolic hydrolysis while positioning them in a defined 3D orientation—a strategy pivotal in "escaping flatland" in modern drug discovery.

This technical guide analyzes the therapeutic utility of 1-Carboxy-3-adamantanol, focusing on its role in 11

-HSD1 inhibition for metabolic syndrome and its application as a precursor in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors like Saxagliptin .

Part 1: Medicinal Chemistry Profile

The "Goldilocks" Lipophilicity

The adamantane cage is classically used to increase the lipophilicity (

) of a drug, enhancing Blood-Brain Barrier (BBB) penetration and membrane permeability.[1] However, unsubstituted adamantane can lead to poor aqueous solubility and "greasy" non-specific binding.

The introduction of a hydroxyl group at the C3 position of 1-adamantanecarboxylic acid creates a polar handle on the lipophilic cage.

• Effect: The C3-hydroxyl group lowers the by approximately 1.0–1.5 units compared to the parent adamantane carboxylate.

• Solubility: Enhances thermodynamic solubility, facilitating oral bioavailability.

• Metabolic Stability: The bridgehead carbons (C1, C3) are chemically stable. The cage structure sterically hinders enzymatic attack on attached amide or ester linkages.

Structural Geometry

The 1,3-disubstitution pattern imposes a rigid tetrahedral geometry (

hybridization). This allows the scaffold to orient two distinct functional domains (e.g., a catalytic inhibitor warhead and a hydrophobic binding group) at a fixed distance ( 2.5 Å separation between bridgeheads) and angle ( ), reducing the entropic penalty upon binding to an enzyme active site.

Part 2: Primary Therapeutic Application (11 -HSD1 Inhibition)[2][3]

Mechanism of Action

Target: 11

-Hydroxysteroid Dehydrogenase Type 1 (11 -HSD1).[2][3][4] Pathology: 11 -HSD1 converts inert cortisone into active cortisol, primarily in the liver and adipose tissue.[4] Overactivity leads to visceral obesity, insulin resistance, and Type 2 Diabetes Mellitus (T2DM). Pharmacophore Role: 1-Carboxy-3-adamantanol derivatives (specifically amides) fit into the lipophilic pocket of the 11 -HSD1 active site. The adamantane cage mimics the steroid core of cortisone, while the polar substituents interact with the catalytic triad (Tyr-177, Ser-170).

Signaling Pathway Visualization

The following diagram illustrates the pathological role of 11

-HSD1 and the therapeutic intervention point of adamantane-based inhibitors.

Figure 1: Mechanism of 11

-HSD1 inhibition by adamantane pharmacophores in metabolic regulation.[4]

Structure-Activity Relationship (SAR) Data

Research indicates that the 3-hydroxy moiety is often further functionalized or tolerated as a polar contact point.

Compound Class	R-Group (C1 Amide)	C3 Substituent	IC50 (Human 11 -HSD1)	Selectivity (vs HSD2)
Adamantyl Carboxamide	Pyridyl-2-ethyl	-OH	50–70 nM	>100-fold
Adamantyl Sulfonamide	Methyl-sulfone	-OH	~100 nM	>50-fold
Ether Derivative	Phenoxy-ethyl	-OCH3	10–20 nM	>200-fold

Data synthesized from patent literature and J. Med. Chem. studies [1, 2].[2][3][4][5][6][7][8][9][10][11]

Part 3: Industrial Synthesis Protocol

The synthesis of 1-Carboxy-3-adamantanol is a critical industrial process, serving as the upstream route for Saxagliptin intermediates. The following protocol describes the "Mixed Acid Oxidation" method, known for its scalability and high yield.

Experimental Workflow: Mixed Acid Oxidation

Objective: Selective hydroxylation of 1-adamantanecarboxylic acid at the C3 tertiary carbon.

Reagents:

• Starting Material: 1-Adamantanecarboxylic acid (1-ACA).

• Solvent/Oxidant: 96% Sulfuric Acid (

  ), 70% Nitric Acid ( ).

• Quenching: Sodium Hydroxide (NaOH), Sodium Sulfite (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  ).

Protocol:

• Dissolution: Charge a glass reactor with 1-ACA (1.0 eq) . Add 96%

  (15.0 eq) slowly while maintaining temperature at 20°C. Stir until fully dissolved.

• Oxidant Addition: Cool the mixture to 5–10°C. Add 70%

  (1.2 eq) dropwise over 60 minutes. Caution: Exothermic reaction.

• Reaction: Warm the mixture to 35°C and stir for 3–4 hours.

  • Process Control: Monitor by GC/HPLC. Reaction is complete when 1-ACA < 1.0%.

• Hydrolysis & Quenching:

  • Prepare a separate vessel with ice water.

  • Slowly pour the reaction mass into the ice water (maintain <40°C).

  • Add Sodium Sulfite to neutralize excess nitric acid/NOx species.

• Isolation: Adjust pH to 12 using 30% NaOH solution. (The product is soluble as the carboxylate salt). Filter off insoluble impurities.

• Precipitation: Acidify the filtrate with HCl to pH 3.0. The product, 1-Carboxy-3-adamantanol , precipitates as a white crystalline solid.

• Purification: Filter, wash with water, and dry at 50°C under vacuum.

  • Expected Yield: 90–93%.

  • Purity: >98% (HPLC).

Synthesis Flowchart

Figure 2: Industrial workflow for the synthesis of 1-Carboxy-3-adamantanol via mixed-acid oxidation.

Part 4: Advanced Applications in Drug Design

Beyond 11

-HSD1, this pharmacophore is utilized to improve the "drug-likeness" of peptide mimetics.

DPP-4 Inhibitors (Saxagliptin Analogues)

In the synthesis of Saxagliptin , the adamantane moiety is crucial. The 3-hydroxy-1-adamantyl group is coupled to glycine to form (S)-N-Boc-3-hydroxyadamantylglycine .

• Role: The bulky adamantane group occupies the S2 subsite of the DPP-4 enzyme, providing high selectivity over related peptidases (DPP-8/9).

• Causality: The hydroxyl group at C3 is essential for hydrogen bonding within the active site, increasing potency by 5-10 fold compared to the unsubstituted adamantane analog [3].

Soluble Epoxide Hydrolase (sEH) Inhibitors

Urea derivatives of 1-Carboxy-3-adamantanol have shown promise as sEH inhibitors for treating hypertension and inflammation.

• Design: The carboxylic acid can be converted to a urea linkage.

• Benefit: The adamantane group improves oral bioavailability of the urea pharmacophore, which typically suffers from poor solubility [4].

References

• Discovery of Adamantyl Ethanone Derivatives as Potent 11beta-HSD1 Inhibitors. Journal of Medicinal Chemistry.

• Adamantane Ethers as Inhibitors of 11beta-HSD1: Synthesis and Biological Evaluation. Bioorganic & Medicinal Chemistry Letters.

• A Facile and Economic Method for the Synthesis of (S)-N-Boc-3′-hydroxyadamantylglycine. Chemical Research in Chinese Universities.

• The Adamantane Scaffold: Beyond a Lipophilic Moiety. European Journal of Medicinal Chemistry.

• Synthesis of 3-Hydroxy-1-Adamantanecarboxylic Acid. ChemicalBook Technical Data.

Sources

• 1. connectsci.au [connectsci.au]
• 2. Discovery of adamantyl ethanone derivatives as potent 11beta-hydroxysteroid dehydrogenase type 1 (11beta-HSD1) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitors of 11beta-HSD1: a potential treatment for the metabolic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Adamantyl carboxamides and acetamides as potent human 11β-hydroxysteroid dehydrogenase type 1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The adamantane scaffold: Beyond a lipophilic moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Discovery of adamantane ethers as inhibitors of 11beta-HSD-1: Synthesis and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 3-Hydroxy-1-AdaMantane Carboxylic Acid - Career Henan Chemical Co. % [coreychem.com]
• 11. scispace.com [scispace.com]

The Senior Scientist’s Guide to Hydroxyadamantane Carboxylic Acids

From Petroleum Sludge to Privileged Scaffold: A Technical Deep Dive

Executive Summary

The "Lipophilic Bullet" Meets Functional Complexity. Adamantane (

) was once a chemical curiosity isolated from petroleum sludge. Today, its derivatives—specifically hydroxyadamantane carboxylic acids —are pivotal intermediates in the synthesis of blockbuster therapeutics like Saxagliptin (Onglyza) and Vildagliptin. This guide bridges the gap between the fundamental carbocation chemistry of the 1960s and modern industrial pharmaceutical applications. We will explore the precise mechanisms of bridgehead functionalization, the evolution of synthetic routes, and the rigorous protocols required to handle this unique scaffold.

Historical Genesis: The Diamondoid Revolution

The journey of hydroxyadamantane carboxylic acids is a timeline of increasing synthetic control over the adamantane cage.

• 1933 (Discovery): S. Landa isolates adamantane from Hodonín crude oil (Czechoslovakia). It is a stable, high-melting hydrocarbon with a diamond-like lattice.

• 1941 (First Synthesis): Vladimir Prelog synthesizes adamantane in a low-yielding, multi-step process, proving its structure.

• 1957 (The Breakthrough): Paul von Ragué Schleyer discovers the Lewis acid-catalyzed rearrangement of endo-trimethylenenorbornane to adamantane. This "Schleyer Synthesis" makes the scaffold commercially available.

• 1959-1960 (Functionalization): H. Stetter , H. Koch , and W. Haaf develop the carbonylation of tertiary carbenium ions (Koch-Haaf reaction). This opens the door to 1-adamantanecarboxylic acid.[1]

• 1960s-70s (Regioselectivity): Researchers (including Stetter and Mayer) refine oxidation methods to introduce hydroxyl groups at the secondary (bridge) and tertiary (bridgehead) positions, leading to 3-hydroxy-1-adamantanecarboxylic acid .

Figure 1: The chronological evolution of adamantane chemistry from isolation to pharmaceutical utility.[2]

Mechanistic Deep Dive: C-H Activation & Carboxylation

The synthesis of 3-hydroxy-1-adamantanecarboxylic acid relies on the unique stability of the 1-adamantyl cation . The bridgehead carbons are tertiary and, despite the inability to planarize (Bredt's rule applies to double bonds, but the cation is stable due to orbital overlap and cage rigidity), they readily form carbocations under superacidic conditions.

The Koch-Haaf Carbonylation

The entry point is often the carboxylation of adamantane or 1-adamantanol.

• Ionization: In concentrated

  , 1-adamantanol (or halide) loses a leaving group to form the 1-adamantyl cation.

• Carbonylation: Carbon monoxide (generated in situ from formic acid) attacks the cation to form an acylium ion.

• Hydration: Water quenches the acylium ion to yield the carboxylic acid.

Oxidative Hydroxylation (The "Mixed Acid" Route)

To get from 1-adamantanecarboxylic acid to the 3-hydroxy derivative, we exploit the fact that the electron-withdrawing carboxyl group deactivates the alpha-positions but leaves the distal bridgehead (C3) susceptible to electrophilic attack or radical oxidation.

• Reagent:

  (Mixed Acid).[3][4][5]

• Mechanism: The reaction likely proceeds via a radical-cation mechanism where the

  species or radical equivalents abstract a hydride from the C3 position, followed by hydroxylation.

Figure 2: Simplified mechanistic pathway for the regioselective oxidation of the adamantane cage.

Pharmaceutical Significance

The adamantane cage is not just a spacer; it is a pharmacophore .

• Lipophilicity: It improves membrane permeability (

  modulation).

• Metabolic Stability: The cage resists metabolic breakdown, prolonging half-life.

• Steric Bulk: It fills hydrophobic pockets in enzymes (e.g., the S2 subsite of DPP-4).

Case Study: Saxagliptin (Onglyza)

Saxagliptin is a potent DPP-4 inhibitor for Type 2 Diabetes. The adamantane moiety is critical for binding affinity.

• Starting Material: 1-Adamantanecarboxylic acid.[1][2][4][5][6][7][8][9][10]

• Intermediate: 3-Hydroxy-1-adamantanecarboxylic acid .[2][3][4][5][7][10][11]

• Transformation: The acid is converted to the amino-acid derivative (S)-N-Boc-3-hydroxyadamantylglycine, which is then coupled to the pyrrolidine core.

Experimental Protocols

Safety Warning: These protocols involve concentrated acids, carbon monoxide evolution, and strong oxidizers. Perform all work in a functioning fume hood with appropriate PPE (acid-resistant gloves, face shield).

Protocol A: Synthesis of 1-Adamantanecarboxylic Acid (Koch-Haaf)

This is the precursor step if you are starting from adamantane or 1-adamantanol.

Reagents:

• 1-Adamantanol (50.0 g, 0.33 mol)

• Sulfuric Acid (98%, 400 mL)

• Formic Acid (98%, 100 mL)

• Carbon Tetrachloride (

  ) or Dichloromethane (DCM) (Solvent)

Procedure:

• Setup: Equip a 1L 3-neck round-bottom flask with a mechanical stirrer, dropping funnel, and a gas outlet leading to a scrubber (CO evolution).

• Acid Bath: Charge the flask with 400 mL of 98%

  and cool to 15-20°C.

• Dissolution: Dissolve 1-adamantanol in 100 mL of solvent (DCM is safer than

  ) and add to the dropping funnel.

• Addition: Add the formic acid dropwise over 2 hours. Crucial: Maintain temperature <25°C. The formic acid dehydrates to produce CO in situ, which reacts with the adamantyl cation.

• Quench: Pour the reaction mixture slowly onto 1 kg of crushed ice. The product will precipitate as a white solid.[2][10]

• Purification: Filter the solid, wash with water until neutral pH. Recrystallize from Methanol/Water.[8]

• Yield: Expect ~85-90% yield of 1-adamantanecarboxylic acid (mp 173-174°C).[6][9]

Protocol B: Regioselective Oxidation to 3-Hydroxy-1-adamantanecarboxylic Acid

The "Mixed Acid" Method.

Reagents:

• 1-Adamantanecarboxylic Acid (20.0 g, 0.11 mol)

• Nitric Acid (Fuming >90% or 65% with adjustment, 20 mL)

• Sulfuric Acid (98%, 160 mL)[12]

Procedure:

• Preparation: In a 500 mL flask, mix the nitric acid and sulfuric acid. Caution: Exothermic. Cool to 0-5°C.

• Addition: Add 1-adamantanecarboxylic acid portion-wise over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4-6 hours. Monitor by TLC or HPLC.

  • Note: If reaction is sluggish, heat gently to 40-50°C, but watch for over-oxidation (di-hydroxylation).

• Workup: Pour the mixture onto ice (500 g). A white precipitate forms.[10]

• Isolation: Filter the solid. This is often the crude product.

• Purification: Dissolve the solid in aqueous

  (10%), filter off any unreacted adamantane derivatives, and then re-acidify with to pH 2. The pure hydroxy-acid precipitates.

• Recrystallization: Water/Ethanol or Acetone.

• Characterization:

  • Yield: ~60-75%.[6]

  • Appearance: White crystalline solid.[2][10]

  • Melting Point: >200°C (decomposes).[9][12]

Data Summary Table

Parameter	1-Adamantanecarboxylic Acid	3-Hydroxy-1-adamantanecarboxylic Acid
CAS Number	828-51-3	42711-75-1
Molecular Weight	180.25 g/mol	196.24 g/mol
Appearance	White crystals	White powder
Solubility	DCM, MeOH, Ethanol	Polar solvents (DMSO, MeOH), Water (slightly)
Key Reactivity	Bridgehead C-H activation	Bifunctional (Acid + Alcohol)
Primary Use	Precursor	Saxagliptin Intermediate

References

• Landa, S., & Macháček, V. (1933). Sur l'adamantane, nouvel hydrocarbure extrait du naphte. Collection of Czechoslovak Chemical Communications, 5, 1-5. Link

• Prelog, V., & Seiwerth, R. (1941). Über die Synthese des Adamantans. Berichte der deutschen chemischen Gesellschaft, 74(10), 1644-1648. Link

• Schleyer, P. v. R. (1957). A Simple Preparation of Adamantane. Journal of the American Chemical Society, 79(12), 3292. Link

• Koch, H., & Haaf, W. (1958). Über die Synthese von Carbonsäuren aus Alkoholen bzw.[13][14] Olefinen, Kohlenoxyd und Wasser. Justus Liebigs Annalen der Chemie, 618(1), 251-266. Link

• Stetter, H., Mayer, J., Schwarz, M., & Wulff, K. (1960). Über Verbindungen mit Urotropin-Struktur, XVII. Beiträge zur Chemie der Adamantan-Derivate. Chemische Berichte, 93(1), 226-230. Link

• Savage, S. A., et al. (2009). Preparation of Saxagliptin, a Novel DPP-IV Inhibitor. Organic Process Research & Development, 13(6), 1169-1176. Link

• Tully, D. C., et al. (2006). Discovery of 11β-HSD1 Inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(20), 5478-5482. Link

Sources

• 1. RU2412930C1 - Method of producing 1-adamantane carboxylic acid - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 3-Hydroxy-1-adamantanecarboxylic acid - High purity | EN [georganics.sk]
• 8. 1-Adamantanecarboxylic acid | 828-51-3 [chemicalbook.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. US9051256B1 - Process for producing hydroxy adamantane carboxylic acid compounds - Google Patents [patents.google.com]
• 11. 3-Hydroxy-1-AdaMantane Carboxylic Acid - Career Henan Chemical Co. % [coreychem.com]
• 12. 1,3-Adamantanedicarboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 13. Koch reaction - Wikipedia [en.wikipedia.org]
• 14. organicchemistrytutor.com [organicchemistrytutor.com]

Protocols & Analytical Methods

synthesis of 1-Carboxy-3-adamantanol from 1-adamantanol

Technical Application Note: Scalable Synthesis of 1-Carboxy-3-adamantanol from 1-Adamantanol

Executive Summary & Strategic Rationale

The synthesis of 1-Carboxy-3-adamantanol (also known as 3-hydroxy-1-adamantanecarboxylic acid) is a critical workflow in the production of dipeptidyl peptidase-4 (DPP-4) inhibitors, such as Saxagliptin and Vildagliptin. While adamantane derivatives are ubiquitous in medicinal chemistry due to their lipophilicity and metabolic stability, the selective introduction of polar functional groups at the bridgehead positions (1,3-relationship) presents a unique challenge due to the steric bulk and symmetry of the cage structure.

This guide details a robust, two-phase protocol starting specifically from 1-adamantanol .[1] Unlike routes starting from bare adamantane, utilizing 1-adamantanol allows for milder carbonylation conditions.

Strategic Pathway:

• Phase I (Koch-Haaf Carbonylation): Conversion of 1-adamantanol to 1-adamantanecarboxylic acid via a carbocation intermediate.

• Phase II (Oxidative Hydroxylation): Selective C-H oxidation of the carboxylic acid intermediate to introduce the distal hydroxyl group.

Why this route? Direct oxidation of 1-adamantanol to 1,3-adamantanediol followed by monocarboxylation is statistically difficult to control, often resulting in dicarboxylic acids. By installing the carboxylic acid first, the electron-withdrawing nature of the -COOH group deactivates the cage slightly, allowing for a more controlled subsequent oxidation at the meta-bridgehead position.

Reaction Mechanism & Pathway Visualization

The synthesis relies on the unique stability of the adamantyl carbocation. In Phase I, the hydroxyl group is protonated and leaves, generating a tertiary carbocation that traps carbon monoxide (generated in situ from formic acid). In Phase II, the electrophilic nature of the nitronium ion (

) or radical species in the mixed acid media facilitates Hydrogen abstraction at the 3-position.

Figure 1: Sequential transformation pathway. Phase I utilizes Koch-Haaf chemistry; Phase II utilizes oxidative hydroxylation.

Phase I: Synthesis of 1-Adamantanecarboxylic Acid

This phase utilizes the Koch-Haaf reaction .[1][2][3][4] While classic protocols use adamantane and t-butanol (as a cation generator), starting from 1-adamantanol is more atom-efficient as the substrate itself generates the necessary carbocation immediately upon contact with sulfuric acid.

Reagents & Equipment

• Substrate: 1-Adamantanol (Purity >98%)[5]

• Acid Medium: Sulfuric Acid (96-98%)

• Carbonylation Agent: Formic Acid (98%)[4]

• Solvent: Carbon Tetrachloride (

  ) or Dichloromethane ( ) (Note: is traditional but DCM is the modern green alternative).

• Equipment: 3-neck round bottom flask, dropping funnel, thermometer, vigorous overhead stirrer (critical for phase transfer).

Step-by-Step Protocol

• Acid Charge: Charge the reactor with

  (approx. 20 molar equivalents relative to substrate). Cool to 15–20°C .

  • Technical Insight: Temperature control is vital. Too low (<10°C) and the viscosity hinders mixing; too high (>30°C) and side reactions (oligomerization) occur.

• Substrate Dissolution: Dissolve 1-adamantanol in the organic solvent (DCM).

• Simultaneous Addition:

  • Add the 1-adamantanol solution and Formic Acid (6 molar equivalents) simultaneously to the sulfuric acid over 2 hours.

  • Mechanism:[5][6][7][8][9][10] Formic acid dehydrates in

    to produce CO gas in situ. The alcohol protonates and dehydrates to form the adamantyl cation. The cation captures CO to form the acylium ion.

• Quenching: Pour the reaction mixture over crushed ice. The acylium ion hydrolyzes to the carboxylic acid.

• Workup: Separate the organic layer.[4] Extract the aqueous layer with DCM. Combine organics and wash with water.[4][5][9]

• Purification: Extract the organic layer with

  (converts acid to water-soluble carboxylate). Separate organic waste. Acidify the aqueous phase with to precipitate 1-adamantanecarboxylic acid . Filter and dry.[1][5][6]

Self-Validation Checkpoint:

• Target Melting Point: 172–174°C.

• IR Spectrum: Appearance of strong

  stretch at ~1690 .

Phase II: Oxidative Hydroxylation to 1-Carboxy-3-adamantanol

This step introduces the hydroxyl group at the meta-position. We utilize a "Mixed Acid" (Nitric/Sulfuric) oxidation.[10][11] This method is preferred over Bromination/Hydrolysis for scale-up due to the avoidance of heavy metal waste and liquid bromine hazards.

Reagents & Equipment

• Substrate: 1-Adamantanecarboxylic acid (from Phase I)

• Oxidant: Fuming Nitric Acid (

  , >90%)

• Solvent/Catalyst: Sulfuric Acid (

  )[4][5][6][8][11]

• Safety: Fume hood is mandatory (NOx evolution).

Step-by-Step Protocol

• Preparation: Dissolve 1-adamantanecarboxylic acid in 96%

  (ratio: 1g substrate : 10mL acid). Cool to 0–5°C .[4]

• Oxidant Addition: Add Fuming

  dropwise. Maintain temperature <10°C during addition to prevent runaway exotherms.

• Reaction Propagation:

  • Allow the mixture to warm to room temperature.

  • Heat gradually to 60°C for 2–4 hours.

  • Process Control: Monitor via TLC or HPLC. Over-reaction leads to 1,3-adamantanedicarboxylic acid. Under-reaction leaves starting material.

• Quenching: Pour the reaction mixture onto ice.

• Isolation:

  • The product, 1-Carboxy-3-adamantanol , is water-soluble compared to the starting material due to the extra hydroxyl group.

  • Neutralize the solution to pH ~3–4.

  • Extract exhaustively with n-Butanol or Ethyl Acetate.

  • Alternative: Salting out with NaCl followed by filtration if the concentration is high.

• Crystallization: Recrystallize from water or acetonitrile/water mixture.

Data Summary Table

Parameter	Phase I (Carboxylation)	Phase II (Hydroxylation)
Key Reagent	HCOOH / H2SO4	HNO3 / H2SO4
Active Species	Acylium Ion ( )	Nitronium Ion / Radical
Temp.[8][9] Range	15–20°C	0°C 60°C
Critical Risk	CO Evolution (Ventilation)	Over-oxidation to Di-acid
Typical Yield	85–90%	75–85%

References & Authority

• Koch, H., & Haaf, W. (1964).[4] 1-Adamantanecarboxylic Acid.[1][3][4][5][7][8][11] Organic Syntheses, 44, 1.

  • Foundational text for the Koch-Haaf carbonylation mechanism.

• Fukuyama, T., et al. (2011).[2] Koch–Haaf reaction of adamantanols in an acid-tolerant hastelloy-made microreactor. Beilstein Journal of Organic Chemistry, 7, 1288–1293.

  • Modern process chemistry validation of 1-adamantanol carbonylation.

• Tsunoda, T., et al. (2015). Process for producing hydroxy adamantane carboxylic acid compounds. U.S. Patent No.[9] 9,051,256. Washington, DC: U.S. Patent and Trademark Office.

  • Authoritative industrial protocol for the mixed-acid oxidation of adamantane acids.

• Moiseev, I. K., et al. (1986). Synthesis of adamantane derivatives. Russian Chemical Reviews, 55(12).

  • Comprehensive review of adamantane functionalization patterns.

Sources

• 1. Koch–Haaf reaction of adamantanols in an acid-tolerant hastelloy-made microreactor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. guidechem.com [guidechem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. US9051256B1 - Process for producing hydroxy adamantane carboxylic acid compounds - Google Patents [patents.google.com]
• 6. 1,3-Adamantanediol synthesis - chemicalbook [chemicalbook.com]
• 7. CN101747212B - Method for synthesizing 3-amino-1-adamantanol - Google Patents [patents.google.com]
• 8. CN104761456A - Preparation method of 3-amino-1-adamantanol - Google Patents [patents.google.com]
• 9. CN104761456B - Preparation method of 3-amino-1-adamantanol - Google Patents [patents.google.com]
• 10. 3-Amino-1-Adamantanol [kaimosi.com]
• 11. 1,3-Adamantanedicarboxylic acid synthesis - chemicalbook [chemicalbook.com]

The Koch-Haaf Carboxylation of Adamantane Derivatives: A Detailed Application Note and Protocol for Researchers

The adamantane scaffold, with its unique tricyclic cage structure, is a cornerstone in medicinal chemistry and materials science.[1][2] Its inherent rigidity, lipophilicity, and metabolic stability make it a privileged motif in drug design, leading to the development of numerous therapeutic agents with applications ranging from antiviral to neuroprotective and anticancer treatments.[1][3][4][5] A key transformation in the functionalization of the adamantane core is the introduction of a carboxylic acid group at a tertiary bridgehead position. The Koch-Haaf carboxylation is a powerful and widely employed method to achieve this, providing a direct route to valuable intermediates like 1-adamantanecarboxylic acid.[6][7][8]

This comprehensive guide provides an in-depth exploration of the Koch-Haaf carboxylation as applied to adamantane derivatives. We will delve into the mechanistic underpinnings of the reaction, offer a detailed, field-proven protocol, and address critical safety considerations. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this important synthetic tool.

The Underlying Chemistry: Mechanism of the Koch-Haaf Reaction

The Koch-Haaf reaction is a robust method for the synthesis of tertiary carboxylic acids from alcohols, alkenes, or alkyl halides.[9][10] The reaction proceeds via a carbocation intermediate, which is then carboxylated using carbon monoxide. In the context of adamantane, the reaction's success hinges on the remarkable stability of the 1-adamantyl cation.

A key modification of the classical Koch reaction, often employed for adamantane synthesis, is the use of formic acid in the presence of a strong acid like sulfuric acid.[7][9] This circumvents the need for high-pressure carbon monoxide, making the procedure more accessible for standard laboratory settings. The concentrated sulfuric acid serves a dual purpose: it facilitates the formation of the carbocation and dehydrates formic acid to generate carbon monoxide in situ.[11][12]

The generally accepted mechanism for the Koch-Haaf carboxylation of adamantane using formic and sulfuric acids is as follows:

• Carbocation Formation: The strong acid (H₂SO₄) protonates the precursor, which can be 1-adamantanol, 1-bromoadamantane, or even adamantane itself in the presence of a hydride abstractor.[6][7][9] This leads to the formation of the highly stable tertiary 1-adamantyl cation.

• In Situ Carbon Monoxide Generation: Concentrated sulfuric acid dehydrates formic acid to produce carbon monoxide.[11]

• Carboxylation: The electrophilic carbon monoxide is attacked by the 1-adamantyl cation, forming an acylium ion.[10]

• Hydrolysis: The acylium ion is subsequently hydrolyzed during the aqueous work-up to yield the final product, 1-adamantanecarboxylic acid.[10]

Caption: Mechanistic overview of the Koch-Haaf carboxylation of adamantane.

Experimental Protocol: Synthesis of 1-Adamantanecarboxylic Acid

This protocol details the synthesis of 1-adamantanecarboxylic acid from adamantane, a common and reliable procedure.[7] This method can be adapted for various adamantane derivatives, with adjustments to stoichiometry and reaction conditions as needed.

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
Adamantane	99%	Sigma-Aldrich
Sulfuric Acid (H₂SO₄)	95-98%	Fisher Scientific	Caution: Highly corrosive.
Formic Acid (HCOOH)	98-100%	Acros Organics	Caution: Corrosive and toxic.
tert-Butyl Alcohol	Reagent Grade	J.T. Baker
Carbon Tetrachloride (CCl₄)	ACS Grade	VWR	Caution: Toxic and carcinogenic. Can be substituted with a less hazardous solvent like dichloromethane, though optimization may be required.
Crushed Ice
Ammonium Hydroxide (NH₄OH)	Concentrated
Hydrochloric Acid (HCl)	Concentrated
Chloroform (CHCl₃)	ACS Grade
Anhydrous Sodium Sulfate (Na₂SO₄)
Methanol	ACS Grade	For recrystallization

Step-by-Step Procedure

Caution: This reaction should be performed in a well-ventilated fume hood due to the evolution of carbon monoxide, which is a toxic gas.[7] Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, must be worn at all times.[13][14]

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add 470 g (255 mL) of 96% sulfuric acid, 100 mL of carbon tetrachloride, and 13.6 g (0.100 mole) of adamantane.[7]

• Cooling and Initiation: Cool the well-stirred mixture to 15–20 °C using an ice-water bath.[7] Add 1 mL of 98% formic acid to initiate the reaction.[7]

• Reagent Addition: Prepare a solution of 29.6 g (38 mL, 0.40 mole) of tert-butyl alcohol in 55 g (1.2 moles) of 98–100% formic acid.[7] Add this solution dropwise to the reaction mixture over 1–2 hours, maintaining the temperature between 15–25 °C.[7]

• Reaction Completion: After the addition is complete, continue stirring the reaction mixture for an additional 30 minutes at the same temperature.[7]

• Quenching: Carefully pour the reaction mixture onto 700 g of crushed ice in a large beaker. This step is highly exothermic and should be performed with caution.

• Extraction and Isolation:

  • Separate the layers and extract the aqueous layer with three 100-mL portions of carbon tetrachloride.[7]

  • Combine the organic layers and extract the product by shaking with 110 mL of 15N ammonium hydroxide.[7]

  • The ammonium salt of 1-adamantanecarboxylic acid will precipitate. Collect the solid by filtration.[7]

• Acidification and Final Product Collection:

  • Suspend the ammonium salt in 250 mL of water and acidify with 25 mL of 12N hydrochloric acid.[7]

  • Extract the resulting 1-adamantanecarboxylic acid with 100 mL of chloroform.[7]

  • Dry the chloroform layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude product.[7]

• Purification: Recrystallize the crude product from a mixture of methanol and water to obtain pure 1-adamantanecarboxylic acid. Typical yields are in the range of 67–72%.[7]

Caption: Step-by-step workflow for the synthesis of 1-adamantanecarboxylic acid.

Critical Parameters and Troubleshooting

Parameter	Importance	Troubleshooting
Temperature Control	The reaction is exothermic. Maintaining the temperature between 15–25 °C is crucial to prevent side reactions and ensure a good yield.	Use an efficient cooling bath (ice-water). Monitor the internal temperature closely during the addition of the formic acid/tert-butyl alcohol solution.
Stirring	Efficient stirring is necessary to ensure proper mixing of the multiphasic reaction mixture.	Use a mechanical stirrer. Inadequate stirring can lead to localized overheating and reduced yields.
Purity of Reagents	The use of high-purity reagents, particularly anhydrous acids, is important for optimal results.	Use freshly opened or properly stored reagents. Water content can interfere with the reaction.
Work-up Procedure	Careful extraction and pH adjustment are critical for isolating the product.	Ensure complete separation of layers during extractions. Use a pH meter or indicator paper to confirm complete acidification before the final extraction.

Safety Considerations for Superacid Chemistry

The Koch-Haaf reaction involves the use of concentrated sulfuric acid, a superacid, which requires strict adherence to safety protocols.[15]

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a face shield, a chemical-resistant apron over a lab coat, and heavy-duty acid-resistant gloves (e.g., neoprene or butyl rubber).[13][14][16] Ensure there is no exposed skin.[15]

• Ventilation: All manipulations involving concentrated acids and the reaction itself must be conducted in a certified chemical fume hood to prevent inhalation of corrosive and toxic fumes.[13]

• Emergency Preparedness: An emergency shower and eyewash station must be readily accessible.[15] Have an appropriate acid spill kit available. In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15-20 minutes and seek medical attention.[13][14]

• Waste Disposal: Acidic waste must be neutralized and disposed of according to institutional guidelines.

Never work alone when handling superacids. [15] A "buddy system" ensures that help is immediately available in case of an emergency.

Conclusion

The Koch-Haaf carboxylation is an indispensable tool for the synthesis of adamantane-1-carboxylic acid and its derivatives, which are vital building blocks in drug discovery and materials science.[17][18] By understanding the reaction mechanism, adhering to a well-defined protocol, and prioritizing safety, researchers can effectively and safely utilize this powerful transformation to advance their scientific endeavors. The unique properties of the adamantane cage continue to inspire the development of novel molecules with significant therapeutic potential, and the Koch-Haaf reaction remains a key enabling technology in this exciting field.[1][3]

References

• Organic Chemistry Tutor. Koch-Haaf Carbonylation. Available from: [Link]

• ResearchGate. Koch-Haaf carbonylation. Available from: [Link]

• Organic Syntheses. 1-adamantanecarboxylic acid. Available from: [Link]

• PMC. Koch–Haaf reaction of adamantanols in an acid-tolerant hastelloy-made microreactor. Available from: [Link]

• Google Patents. RU2412930C1 - Method of producing 1-adamantane carboxylic acid.

• Wikipedia. Koch reaction. Available from: [Link]

• YouTube. Koch Haaf Carbonylation Reaction. Available from: [Link]

• Concordia University. “SUPERACIDS” SAFETY GUIDELINES. Available from: [Link]

• PMC - PubMed Central. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Available from: [Link]

• Scribd. Reactions of Adamantanes in Electrophilic Media: I K Moiseev, N V Makarova, M N Zemtsova. Available from: [Link]

• ResearchGate. Synthesis of New 1-Adamantanecarboxylic Acid Derivatives. Available from: [Link]

• ResearchGate. Koch carbonylation reaction (Koch-Haaf carbonylation reaction) | Request PDF. Available from: [Link]

• Reddit. Superacids : r/chemistry. Available from: [Link]

• Patsnap Eureka. How to Implement Safety Measures for Fluoroantimonic Acid?. Available from: [Link]

• Journal of Chemical Health Risks. Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research. Available from: [Link]

• Alabama Achieves. Science Department Safety Training Notes. Available from: [Link]

• Westlab. Safety Protocols For Handling Sulfuric Acid in Laboratories. Available from: [Link]

• MDPI. Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. Available from: [Link]

• Quora. When formic acid is heated with H2SO4, what is the evolved gas?. Available from: [Link]

• Ataman Kimya. FORMIC ACID. Available from: [Link]

• Wikipedia. Adamantane. Available from: [Link]

• Stack Exchange. Making carbon monoxide gas from formic acid and sulfuric acid?. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jchr.org [jchr.org]
• 4. mdpi.com [mdpi.com]
• 5. Adamantane - Wikipedia [en.wikipedia.org]
• 6. Page loading... [wap.guidechem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. RU2412930C1 - Method of producing 1-adamantane carboxylic acid - Google Patents [patents.google.com]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. Koch reaction - Wikipedia [en.wikipedia.org]
• 11. quora.com [quora.com]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. alabamaachieves.org [alabamaachieves.org]
• 14. westlab.com.au [westlab.com.au]
• 15. concordia.ca [concordia.ca]
• 16. How to Implement Safety Measures for Fluoroantimonic Acid? [eureka.patsnap.com]
• 17. 1,3-Adamantanedicarboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 18. researchgate.net [researchgate.net]

Application Note: Strategic Utilization of 1-Carboxy-3-adamantanol in Next-Gen Therapeutics

Executive Summary

In the landscape of modern medicinal chemistry, the "escape from flatland"—moving beyond planar aromatic scaffolds to three-dimensional structures—is a critical strategy for improving drug solubility, target selectivity, and patentability. 1-Carboxy-3-adamantanol (CAS: 42711-75-1), also known as 3-hydroxy-1-adamantanecarboxylic acid, represents a premier "bifunctional scaffold" in this domain.

Unlike the parent adamantane, which is purely lipophilic, this derivative possesses orthogonal functional groups: a carboxylic acid for coupling and a tertiary alcohol for polarity tuning. This Application Note details the strategic use of 1-Carboxy-3-adamantanol as a precursor for DPP-4 inhibitors (Type 2 Diabetes) and 11

-HSD1 inhibitors (Metabolic Syndrome), providing validated protocols for its synthesis and downstream derivatization.

Scientific Rationale: The "Lipophilic Bullet" with a Twist

The adamantane cage is often termed a "lipophilic bullet" because it rapidly improves membrane permeability and blood-brain barrier (BBB) crossing. However, unsubstituted adamantane can lead to excessive lipophilicity (high LogP), resulting in poor aqueous solubility and metabolic liability.

Why 1-Carboxy-3-adamantanol?

• LogP Tuning: The C3-hydroxyl group lowers the LogP significantly compared to the parent adamantane, maintaining the steric bulk necessary for receptor binding while improving water solubility.

• Metabolic Blocking: The bridgehead positions (C1, C3, C5, C7) are the primary sites of oxidative metabolism (CYP450). By pre-oxidizing the C1 and C3 positions, this scaffold blocks metabolic "soft spots," extending the half-life of the final drug candidate.

• Orthogonal Chemistry: The carboxylic acid allows for amide/ester formation, while the tertiary alcohol remains inert under standard coupling conditions, acting as a fixed polar anchor.

Chemical Profile[1][2][3][4][5][6][7][8][9]

Property	Data
Chemical Name	1-Carboxy-3-adamantanol
Synonyms	3-Hydroxy-1-adamantanecarboxylic acid
CAS Number	42711-75-1
Molecular Formula
Molecular Weight	196.24 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMSO, Methanol; Sparingly soluble in Water
Melting Point	203–206 °C

Strategic Derivatization Map

The following diagram illustrates the central role of this intermediate in accessing two major pharmaceutical classes.

Fig 1. Strategic divergence: Route A targets DPP-4 inhibitors (Diabetes), while Route B targets 11

-HSD1 inhibitors (Metabolic Syndrome).

Experimental Protocols

Protocol A: Synthesis of 1-Carboxy-3-adamantanol

Context: This protocol describes the "mixed acid" oxidation of 1-adamantanecarboxylic acid. This is the industry-standard route due to scalability and cost-efficiency compared to bromination routes.

Reagents:

• 1-Adamantanecarboxylic acid (Starting Material)[1][2]

• Nitric Acid (HNO

  , fuming or 65%)

• Sulfuric Acid (H

  SO , 98%)[1][3]

• Acetone (for recrystallization)[1][4]

Step-by-Step Methodology:

• Preparation: In a 3-neck round-bottom flask equipped with a thermometer and reflux condenser, cool 160 mL of concentrated H

  SO to 0–5°C using an ice-salt bath.

• Addition: Slowly add 20 g of 1-adamantanecarboxylic acid. Stir until the solid is mostly dispersed.

• Oxidation: Add 20 mL of HNO

  dropwise over 60 minutes. Critical: Maintain temperature below 10°C to prevent over-oxidation or ring fragmentation.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 4–6 hours. The solution will turn from colorless to yellow/orange.

• Quenching: Pour the reaction mixture carefully onto 500 g of crushed ice. A white precipitate will form immediately.

• Isolation: Filter the solid under vacuum. Wash the filter cake with ice-cold water (3 x 100 mL) until the filtrate pH is neutral.

• Purification: Dissolve the crude solid in a minimum amount of hot acetone/water (9:1 ratio). Cool slowly to 4°C to recrystallize.

• Drying: Dry the crystals in a vacuum oven at 50°C for 12 hours.

  • Expected Yield: 85–92%

  • Purity Check: HPLC >98%.

Protocol B: Synthesis of 3-Amino-1-adamantanol (DPP-4 Inhibitor Precursor)

Context: Vildagliptin and related gliptins require an amino-adamantane moiety.[5] This protocol uses a Curtius Rearrangement to convert the carboxylic acid to an amine, preserving the hydroxyl group.

Reagents:

• 1-Carboxy-3-adamantanol

• Diphenylphosphoryl azide (DPPA)

• Triethylamine (TEA)

• tert-Butanol (

  -BuOH)[1][2]

• Toluene[2]

Step-by-Step Methodology:

• Activation: Suspend 10 mmol of 1-Carboxy-3-adamantanol in 50 mL of dry toluene under nitrogen.

• Reagent Addition: Add 11 mmol of TEA and 11 mmol of DPPA.

• Rearrangement: Heat the mixture to 80°C for 2 hours. Evolution of nitrogen gas indicates the formation of the isocyanate intermediate.

• Trapping: Add 20 mL of

  -BuOH and reflux (110°C) for 12 hours. This traps the isocyanate to form the Boc-protected amine.

• Deprotection: Concentrate the solvent.[4] Treat the residue with 4N HCl in dioxane for 2 hours at room temperature to remove the Boc group.

• Workup: Basify with NaOH to pH 10 and extract with Ethyl Acetate.

• Result: The resulting 3-amino-1-adamantanol is the key "warhead" carrier for Vildagliptin synthesis.[5]

Protocol C: Amide Coupling for 11 -HSD1 Inhibitors

Context: Many 11

-HSD1 inhibitors are amides where the adamantane provides the lipophilic fit. The 3-OH group is left free to lower LogP.

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 eq of 1-Carboxy-3-adamantanol in DMF/DCM (1:1).

• Coupling Agents: Add 1.2 eq EDC·HCl and 1.2 eq HOBt. Stir for 30 mins to activate the acid.

• Amine Addition: Add 1.0 eq of the target amine (e.g., a cyclic amine or aryl amine depending on the specific inhibitor design) and 2.5 eq DIPEA.

• Reaction: Stir at RT for 12–18 hours.

• Selectivity Note: The tertiary alcohol at position 3 is sterically hindered and electronically deactivated; it will not esterify under these standard amide coupling conditions, rendering protection steps unnecessary.

Analytical Quality Control

To ensure the integrity of the intermediate before use in GMP synthesis, the following parameters must be met.

HPLC Method (Reverse Phase):

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 20 minutes.

• Detection: UV at 210 nm (Note: Absorbance is low due to lack of chromophores; Refractive Index (RI) detector or ELSD is preferred if available).

1H NMR (DMSO-d6, 400 MHz):

• Diagnostic peaks:

  • 12.0 ppm (br s, 1H, -COOH)
  • 4.4 ppm (s, 1H, -OH)
  • 1.4–2.2 ppm (m, adamantane cage protons). Look for symmetry disruption compared to adamantane.

References

• Synthesis of 1,3-Adamantanedicarboxylic acid (and oxidation protocols). ChemicalBook. Retrieved from

• 1-[[(3-Hydroxy-1-adamantyl)amino]acetyl]-2-cyano-(S)-pyrrolidine: A Potent, Selective, and Orally Bioavailable Dipeptidyl Peptidase IV Inhibitor. Journal of Medicinal Chemistry. Retrieved from

• Adamantyl carboxamides and acetamides as potent human 11

  -hydroxysteroid dehydrogenase type 1 inhibitors. European Journal of Medicinal Chemistry. Retrieved from

• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Molecules. Retrieved from

• Method for synthesizing 3-amino-1-adamantanol. Google Patents (CN101747212B). Retrieved from

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. CN101747212B - Method for synthesizing 3-amino-1-adamantanol - Google Patents [patents.google.com]
• 3. 1,3-Adamantanedicarboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. nbinno.com [nbinno.com]

Application Note: Strategic Utilization of 1-Carboxy-3-adamantanol in the Synthesis of 11β-HSD-1 Inhibitors

Executive Summary & Biological Context

The inhibition of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD-1) has emerged as a high-value therapeutic target for metabolic syndrome, type 2 diabetes, and obesity.[1][2][3] This enzyme functions as an intracellular amplifier of glucocorticoids, converting inactive cortisone into active cortisol within adipose and hepatic tissues.

1-Carboxy-3-adamantanol represents a "privileged scaffold" in the design of these inhibitors. Unlike the simple adamantane cage (which is purely lipophilic), this bifunctional building block offers:

• Lipophilic Bulk: Perfectly fills the hydrophobic pocket of the 11β-HSD-1 active site.

• Metabolic Stability: The adamantane cage is resistant to oxidative metabolism.

• Solubility & Handles: The C-3 hydroxyl group reduces the logP (preventing the "grease ball" effect) and provides a handle for H-bonding interactions, while the C-1 carboxyl group serves as the primary vector for diversification via amide coupling.

Biological Mechanism of Action

The following diagram illustrates the critical role of 11β-HSD-1 in local cortisol regeneration and how adamantane-based inhibitors intervene.

Figure 1: Mechanism of 11β-HSD-1 inhibition. Adamantane derivatives competitively bind to the enzyme, blocking the conversion of cortisone to cortisol.

Strategic Synthetic Pathways

The utility of 1-Carboxy-3-adamantanol lies in its divergent reactivity. Depending on the desired pharmacophore, the carboxylic acid can be used directly (Route A) or converted to an amine (Route B).

Workflow Visualization

Figure 2: Divergent synthetic pathways from 1-Carboxy-3-adamantanol. Route A targets direct amides; Route B accesses the amine scaffold used in drugs like AZD4017.

Detailed Experimental Protocols

Protocol A: Sterically Demanding Amide Coupling

Context: The adamantane cage is bulky. Standard coupling agents (EDC/HOBt) often fail to drive the reaction to completion due to steric hindrance at the bridgehead carbon. We utilize HATU , a high-efficiency coupling reagent, to overcome this energy barrier.

Reagents:

• 1-Carboxy-3-adamantanol (1.0 equiv)

• Target Amine (e.g., 2-aminothiazole derivative) (1.2 equiv)

• HATU (1.5 equiv)[4]

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)[4]

• Solvent: DMF (Anhydrous)[4]

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under Argon, dissolve 1-Carboxy-3-adamantanol in anhydrous DMF (0.1 M concentration).

• Base Addition: Add DIPEA via syringe. Stir for 5 minutes at Room Temperature (RT).

• Coupling Agent: Add HATU in one portion. The solution typically turns yellow/orange. Stir for 15 minutes to form the active ester.

• Amine Addition: Add the Target Amine.

  • Critical Insight: If the amine is a salt (e.g., HCl salt), add an extra 1.0 equiv of DIPEA to ensure the free base is available.

• Reaction: Stir at RT for 12–16 hours.

  • QC Check: Monitor by LC-MS.[5] Look for the disappearance of the acid (M-H) peak and formation of the product (M+H).

• Workup: Dilute with EtOAc. Wash 3x with 10% LiCl (to remove DMF), 1x with Sat. NaHCO3, and 1x with Brine. Dry over Na2SO4.

• Purification: Flash chromatography (typically MeOH/DCM gradient) is required as the polar hydroxyl group can cause streaking on silica.

Protocol B: Curtius Rearrangement (Synthesis of 3-Hydroxy-1-adamantylamine)

Context: Many potent inhibitors (e.g., AZD4017 ) utilize an amide bond where the nitrogen is attached to the adamantane cage. This requires converting the carboxylic acid to an amine. The Curtius rearrangement using DPPA is the safest and most reliable method for this scaffold.

Safety Warning: Azides are potential explosion hazards. Do not overheat. Ensure proper venting.

Reagents:

• 1-Carboxy-3-adamantanol (1.0 equiv)

• DPPA (Diphenylphosphoryl azide) (1.1 equiv)[4]

• Triethylamine (TEA) (1.2 equiv)[4]

• Solvent: t-Butanol (for Boc-protected amine) or Toluene (for Isocyanate isolation)[4]

Step-by-Step Methodology (Boc-Protected Route):

• Preparation: Dissolve 1-Carboxy-3-adamantanol in anhydrous t-Butanol (0.2 M).

• Azide Formation: Add TEA, followed by the dropwise addition of DPPA at RT.

• Rearrangement: Heat the mixture to reflux (85°C) for 4–6 hours.

  • Mechanism:[2][5][6][7][8][9] The acyl azide forms, then thermally rearranges to the isocyanate, which is immediately trapped by t-Butanol to form the Boc-protected amine.

  • Visual Cue: Evolution of N2 gas bubbles indicates the rearrangement is proceeding.

• Workup: Concentrate the solvent in vacuo. Dissolve residue in EtOAc, wash with 5% citric acid (removes residual TEA), water, and brine.

• Deprotection (Optional): To get the free amine, treat the Boc-intermediate with 4M HCl in Dioxane for 2 hours at RT.

Quantitative Data & Troubleshooting

Reagent Selection Guide

Reaction Step	Recommended Reagent	Why?	Alternate
Coupling	HATU	High reactivity for sterically hindered bridgehead acids.	T3P (Propylphosphonic anhydride) - easier workup.
Rearrangement	DPPA	"One-pot" conversion; avoids isolation of unstable acyl chlorides.	NaN3 + Thionyl Chloride (Riskier).[4]
Solvent	DMF	Essential for solubility of the polar hydroxy-acid.	DMA or NMP.

Common Pitfalls & Solutions

• Issue: Low Yield in Amide Coupling.

  • Cause: The tertiary alcohol at C-3 can hydrogen bond with the carboxylate, reducing reactivity.

  • Fix: Increase HATU to 2.0 equiv and run the reaction at 40°C.

• Issue: Side Products in Curtius.

  • Cause: Reaction of the isocyanate with the intramolecular C-3 hydroxyl group (forming a cyclic carbamate).

  • Fix: Use bulky protective groups on the alcohol (e.g., TBS) if this side reaction is observed by MS, although the bridgehead geometry usually disfavors this cyclization.

References

• BMS-816336 Discovery: Li, J. et al. "Discovery of Clinical Candidate BMS-816336, an Orally Active Novel Selective 11β-Hydroxysteroid Dehydrogenase Type 1 Inhibitor."[10] Journal of Medicinal Chemistry.

• AZD4017 Mechanism & Synthesis: Scott, J. S. et al. "Discovery of a selective 11β-hydroxysteroid dehydrogenase type 1 inhibitor (AZD4017) for the treatment of type 2 diabetes." Journal of Medicinal Chemistry.

• Adamantane Amide Synthesis: Tice, C. M. et al. "Adamantyl sulfonamide 11β-HSD1 inhibitors." Bioorganic & Medicinal Chemistry Letters.

• General Adamantane Functionalization: "Synthesis of 1,2-Disubstituted Adamantane Derivatives." Molecules. [4]

Sources

• 1. Discovery of adamantyl ethanone derivatives as potent 11beta-hydroxysteroid dehydrogenase type 1 (11beta-HSD1) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of novel inhibitor of 11 beta-hydroxysteroid dehydrogenase type 1 using in silico structure-based screening approach for the treatment of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and structure–activity relationships of tanshinones as selective 11β-hydroxysteroid dehydrogenase 1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. endocrine-abstracts.org [endocrine-abstracts.org]
• 6. Adamantane-derived scaffolds targeting the sigma-2 receptor; an in vitro and in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. Novel 2-(Adamantan-1-ylamino)Thiazol-4(5H)-One Derivatives and Their Inhibitory Activity towards 11β-HSD1—Synthesis, Molecular Docking and In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN101798270A - Method for preparing 3-amino-1-adamantane alcohol - Google Patents [patents.google.com]
• 10. Discovery of Clinical Candidate 2-((2S,6S)-2-Phenyl-6-hydroxyadamantan-2-yl)-1-(3'-hydroxyazetidin-1-yl)ethanone [BMS-816336], an Orally Active Novel Selective 11β-Hydroxysteroid Dehydrogenase Type 1 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

1-Carboxy-3-adamantanol as a building block for Vildagliptin

Application Note: 1-Carboxy-3-adamantanol as a Strategic Building Block for Vildagliptin Synthesis

Executive Summary

Vildagliptin (Galvus®) is a potent, selective dipeptidyl peptidase-4 (DPP-4) inhibitor used in the management of Type 2 Diabetes Mellitus.[1] The adamantane moiety is critical for its pharmacophore, providing steric bulk that fits the S2 hydrophobic pocket of the DPP-4 enzyme.[1]

While traditional industrial routes often begin with the oxidation of amantadine or adamantane, 1-Carboxy-3-adamantanol (3-hydroxy-1-adamantanecarboxylic acid, CAS 42711-75-1) represents a superior, advanced building block.[1] By introducing the hydroxyl group and the carboxyl functionality early, this starting material mitigates the safety risks associated with late-stage nitration/oxidation processes and offers a cleaner impurity profile.

This guide details a high-fidelity protocol for converting 1-Carboxy-3-adamantanol into the key intermediate 3-amino-1-adamantanol , followed by its coupling to the proline fragment to yield Vildagliptin.[1]

Strategic Retrosynthesis & Pathway Logic

The synthesis is designed to minimize genotoxic impurities and maximize atom economy. The core logic relies on a Curtius Rearrangement to convert the carboxylic acid to an amine with retention of the adamantane cage configuration.[1]

Figure 1: Retrosynthetic breakdown of Vildagliptin highlighting the conversion of the carboxy-adamantane block.[1]

Detailed Experimental Protocols

Module A: Synthesis of 3-Amino-1-adamantanol

Objective: Convert the carboxyl group of 1-Carboxy-3-adamantanol to a primary amine while preserving the 3-hydroxyl group.[1] Methodology: Modified Curtius Rearrangement using Diphenylphosphoryl azide (DPPA).

Rationale:

• Safety: DPPA is a non-explosive liquid alternative to sodium azide/acid chlorides, safer for scale-up.[1]

• Selectivity: The tertiary hydroxyl group is sterically hindered and less nucleophilic than the acyl azide intermediate, preventing self-polymerization.

Protocol Steps:

• Activation & Rearrangement:

  • Charge a reactor with 1-Carboxy-3-adamantanol (1.0 eq) and tert-Butanol (t-BuOH) (10 vol). Note: t-BuOH acts as both solvent and trapping agent.[1]

  • Add Triethylamine (TEA) (1.2 eq) and stir at ambient temperature for 15 min.

  • Add Diphenylphosphoryl azide (DPPA) (1.1 eq) dropwise, maintaining temperature < 30°C.

  • Heat the mixture to reflux (80-82°C) for 4–6 hours.

  • Mechanism Check: The acid converts to acyl azide

    thermal rearrangement to isocyanate trapped by t-BuOH to form the Boc-protected amine (1-Boc-amino-3-adamantanol).[1]

• Deprotection (Boc Removal):

  • Cool reaction mixture to room temperature.

  • Add HCl (4M in dioxane or aqueous) (5.0 eq) slowly.

  • Stir at 25–30°C for 3 hours until HPLC confirms consumption of the Boc-intermediate.

  • Concentrate the solvent under reduced pressure.

• Isolation:

  • Dissolve residue in water.[1]

  • Adjust pH to >12 using 4N NaOH.

  • Extract with Dichloromethane (DCM) or Isopropyl Acetate (IPAc) (3 x 5 vol).[1]

  • Dry organic layer over

    , filter, and concentrate to yield 3-Amino-1-adamantanol as a white solid.[1][2]

  • Target Yield: >85%

  • Purity: >98% (GC/HPLC).

Module B: Coupling to Form Vildagliptin

Objective: N-alkylation of 3-Amino-1-adamantanol with the proline nitrile fragment. Critical Quality Attribute (CQA): Controlling the "Bis-impurity" (double alkylation of the amine).

Protocol Steps:

• Reaction Setup:

  • In a reactor, dissolve 3-Amino-1-adamantanol (1.0 eq) in THF or 2-Butanone (MEK) (10 vol).

  • Add Potassium Carbonate (

    ) (2.5 eq) and Potassium Iodide (KI) (0.1 eq, catalyst).[1]

  • Cool the mixture to 0–5°C . Expert Insight: Low temperature is crucial to reduce the kinetic rate of the secondary reaction (bis-alkylation).[1]

• Controlled Addition:

  • Dissolve (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (1.0 eq) in THF (3 vol).

  • Add this solution dropwise to the amine mixture over 2–3 hours .

  • Self-Validating Check: Monitor by HPLC. If bis-alkylated impurity > 0.5% during addition, lower temperature further.[1]

• Work-up & Crystallization:

  • Once conversion is >99%, filter off inorganic salts (

    , KCl).

  • Concentrate filtrate to a viscous oil.

  • Recrystallization: Dissolve in 2-Butanone (hot) and add Isopropyl Alcohol (IPA) . Cool slowly to 0°C.

  • Filter the white crystalline solid (Vildagliptin).

Process Control & Data Visualization

Reaction Fate Map

This diagram tracks the fate of reactants and potential impurities, ensuring the user understands why specific conditions (like temperature) are chosen.

Figure 2: Reaction fate map illustrating the critical control point for preventing bis-alkylation.

Quantitative Parameters Table

Parameter	Specification	Rationale
DPPA Equivalents	1.1 eq	Slight excess ensures complete conversion of acid; large excess risks side reactions.[1]
Coupling Temp	0 – 5°C	Kinetic control to favor mono-alkylation over bis-alkylation.[1]
KI Catalyst	10 mol%	Accelerates Finkelstein reaction (Cl I), making the electrophile more reactive at low temps.
Water Content	< 0.1%	Critical in Curtius step to prevent hydrolysis of isocyanate to urea.

Analytical Quality Control

HPLC Method for Vildagliptin & Intermediates:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.02 M

  buffer (pH 7.0) / Mobile Phase B: Acetonitrile.

• Gradient: 90:10 (A:B) to 40:60 over 20 min.

• Detection: UV at 210 nm (Vildagliptin has weak UV absorbance; low wavelength is required).[1]

Impurity Profile Targets:

• Unreacted Amine: NMT 0.15%[1]

• Bis-Impurity: NMT 0.10% (Genotoxic alert structure; strict control required).

References

• Synthesis of Vildagliptin Intermediates: Zhang, L., et al.[3] "A facile method to synthesize vildagliptin."[3] Journal of Chemical Research, 2021, 45(3-4), 305–309.[1] [1]

• Curtius Rearrangement Protocol: Shioiri, T., et al. "Diphenylphosphoryl azide.[4] A new convenient reagent for a modified Curtius reaction." Journal of the American Chemical Society, 1972, 94(17), 6203–6205.

• Process Patent (Vildagliptin): "Process for the preparation of Vildagliptin."[3] EP2788323B1.[2]

• Adamantane Chemistry: "1-Adamantanecarboxylic acid."[1][2][5][6][7] Organic Syntheses, Coll.[3][6] Vol. 5, p.20 (1973).

Sources

• 1. lookchem.com [lookchem.com]
• 2. CN101747212B - Method for synthesizing 3-amino-1-adamantanol - Google Patents [patents.google.com]
• 3. 3-Amino-1-Adamantanol [kaimosi.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 1-Acetyl-3-hydroxyadamantane and 1-carboxy-3-hydroxyadamantane - PubMed [pubmed.ncbi.nlm.nih.gov]

functionalization of adamantane scaffold with hydroxyl and carboxyl groups

Executive Summary & Strategic Rationale

Adamantane (

) is the smallest diamondoid, prized in drug discovery for its ability to modulate lipophilicity and block viral ion channels (e.g., Amantadine, Rimantadine) or NMDA receptors (Memantine). However, its extreme hydrophobicity (logP ~4.2) often necessitates the introduction of polar handles—specifically hydroxyl (-OH) and carboxyl (-COOH) groups—to tune solubility and provide vectors for further conjugation.

This guide details the step-wise functionalization of the adamantane bridgehead positions. Unlike standard aliphatic hydrocarbons, adamantane undergoes unique

-type reactions at the tertiary bridgehead carbons (positions 1, 3, 5, 7) due to the surprising stability of the 1-adamantyl cation. We will leverage this reactivity to move from the parent hydrocarbon to mono-functionalized and finally bi-functionalized scaffolds.

Core Chemical Challenges

• Regioselectivity: Distinguishing between the 4 equivalent tertiary bridgehead carbons (

  reactivity) and the 12 secondary methylene carbons.

• Polysubstitution Control: Preventing "over-reaction" (e.g., forming tri- or tetra-ols) when mono-functionalization is desired.

• Safety: Managing carbon monoxide generation (Koch-Haaf) and exothermic oxidations.

Synthetic Workflow Overview

The following decision tree illustrates the synthetic pathways covered in this guide.

Figure 1: Synthetic flowchart for the stepwise functionalization of adamantane. Note that 1-adamantanol can serve as an intermediate for the carboxylic acid or be bypassed via direct carboxylation.

Protocol 1: Synthesis of 1-Adamantanol

Mechanism: Oxidative C-H activation. Rationale: Direct oxidation with nitric acid is the industrial standard. It relies on the abstraction of a hydride from the tertiary bridgehead to form a stable carbocation, which is then trapped by water (solvolysis).

Reagents & Equipment[1][2][3][4][5][6][7]

• Adamantane (Substrate)[1][2][3][4][5][6][7]

• Nitric Acid (HNO3, fuming or 98%)

• Sulfuric Acid (H2SO4, 98%)[2][3]

• Dichloromethane (DCM) for extraction[1]

• Ice bath (0°C)

Step-by-Step Procedure

• Acid Preparation: In a round-bottom flask equipped with a reflux condenser and addition funnel, place 50 mL of 98%

  . Cool to 0–5°C using an ice bath.

• Substrate Addition: Add Adamantane (10.0 g, 73.4 mmol) to the acid. It will not dissolve immediately.

• Oxidant Addition: Dropwise, add concentrated

  (10 mL) over 30 minutes.

  • Critical Control Point: Maintain temperature <20°C. Evolution of

    fumes (brown gas) indicates oxidation is proceeding.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. The adamantane layer will disappear as it converts to the polar alcohol/cation species.

• Quench: Pour the reaction mixture slowly onto 200 g of crushed ice.

  • Observation: A white precipitate (crude 1-adamantanol) should form.

• Workup: Filter the solid. If no solid forms (due to high acidity), extract the aqueous layer with DCM (

  mL). Wash combined organics with saturated and brine. Dry over .[8]

• Purification: Recrystallize from hexane or ethanol/water.

Validation:

• TLC:

  ~0.4 (Hexane:EtOAc 4:1). Stain with Phosphomolybdic Acid (PMA).

• Melting Point: 282–284°C (sealed tube).

Protocol 2: Synthesis of 1-Adamantanecarboxylic Acid (Koch-Haaf Reaction)

Mechanism: Acid-catalyzed carbonylation.[9][10] Rationale: The Koch-Haaf reaction generates carbon monoxide in situ from formic acid. The adamantyl cation (generated from adamantanol or adamantane) reacts with CO to form an acylium ion, which hydrolyzes to the carboxylic acid.

Reagents & Equipment[1][2][3][4][5][6][7]

• 1-Adamantanol (from Protocol 1) OR Adamantane

• Formic Acid (HCOOH, 98%)

• Sulfuric Acid (H2SO4, 98%)[2][3]

• Carbon Tetrachloride (

  ) or n-Hexane (as solvent/cation scavenger moderator)

Step-by-Step Procedure

• Cation Generation: In a 3-neck flask, dissolve 1-Adamantanol (5.0 g, 32.8 mmol) in 40 mL of 98%

  at 15°C.

  • Note: The alcohol dehydrates/ionizes to the 1-adamantyl cation immediately.

• Carbonylation: Add Formic Acid (10 mL) dropwise over 2 hours via a pressure-equalizing dropping funnel.

  • Safety Warning: This reaction generates CO gas.[10][11] Must be performed in a high-efficiency fume hood.

  • Mechanism Check: The formic acid dehydrates in sulfuric acid (

    ). The CO attacks the adamantyl cation.

• Stirring: Agitate vigorously. The reaction is biphasic (acid layer vs. organic layer if co-solvent is used).

• Quench: Pour the mixture over ice water (200 mL).

• Isolation: The product, 1-adamantanecarboxylic acid, is insoluble in water and will precipitate as a white solid.[2] Filter and wash with cold water.

• Purification: Dissolve the crude solid in 10% NaOH (converts to sodium salt), filter off any unreacted adamantane/adamantanol, then re-acidify the filtrate with HCl to precipitate pure acid.

Validation:

• IR Spectroscopy: Strong Carbonyl (

  ) stretch at ~1690 .

• Yield: Typically 85–90%.

Protocol 3: Synthesis of 3-Hydroxy-1-adamantanecarboxylic Acid

Mechanism: Regioselective oxidation of a deactivated scaffold. Rationale: The carboxylic acid group at position 1 is electron-withdrawing, which slightly deactivates the ring. However, the remaining bridgehead positions (3, 5, 7) are still sufficiently nucleophilic to undergo hydride abstraction by strong oxidants like mixed acid (HNO3/H2SO4).

Reagents

• 1-Adamantanecarboxylic acid (from Protocol 2)[9][3]

• Fuming Nitric Acid[9][12]

• Sulfuric Acid[9][1][2][3][4][11][12][13]

Step-by-Step Procedure

• Dissolution: Dissolve 1-adamantanecarboxylic acid (5.0 g) in 98%

  (35 mL) at 0°C.

• Oxidation: Add fuming

  (3.5 mL) dropwise.

  • Note: The reaction requires slightly more forcing conditions than Protocol 1 due to the deactivating -COOH group.

• Heating: Warm the mixture to 60°C and stir for 2 hours.

• Quench & Isolation: Pour onto ice. The product may not precipitate immediately due to increased polarity. Extract with Ethyl Acetate (

  mL).

• Purification: Recrystallize from Acetone/Hexane.

Mechanistic Pathway Visualization

The following diagram details the electronic movement during the Koch-Haaf and subsequent hydroxylation.

Figure 2: Mechanistic flow of the Koch-Haaf carbonylation.

Analytical Data Summary

Compound	1H NMR (CDCl3/DMSO) Key Signals	IR Key Signals	Melting Point
1-Adamantanol	2.15 (br s, 3H, CH), 1.60-1.70 (m, 12H)	3250 (O-H stretch)	282°C
1-Adamantanecarboxylic Acid	12.1 (s, 1H, COOH), 2.01 (s, 3H), 1.89 (s, 6H)	1690 (C=O), 2500-3000 (OH broad)	173–174°C
3-Hydroxy-1-adamantanecarboxylic Acid	12.2 (COOH), 4.5 (OH), 2.1 (CH)	3400 (OH), 1700 (C=O)	205°C

Troubleshooting & Optimization

• Low Yield in Koch-Haaf:

  • Cause: Inefficient CO generation or escape of gas.

  • Fix: Increase the viscosity of the reaction medium (use only H2SO4, no co-solvent) to trap CO bubbles longer. Ensure vigorous stirring (1000+ RPM).

• Polynitration/Polyhydroxylation:

  • Cause: Reaction temperature too high or reaction time too long.

  • Fix: Monitor reaction by TLC. Quench immediately upon disappearance of starting material. For Protocol 1, keep T < 25°C.[14][2][13]

• Emulsions during Extraction:

  • Cause: Adamantane derivatives act as surfactants.

  • Fix: Add solid NaCl to saturate the aqueous layer (salting out) or use a small amount of methanol to break the emulsion.

References

• Schleyer, P. v. R. ; Nicholas, R. D. (1961).[7] "The Preparation and Reactivity of 1-Adamantanol". Journal of the American Chemical Society, 83(1), 182–187. Link

• Koch, H. ; Haaf, W. (1958). "Die direkte Synthese von Carbonsäuren aus Olefinen, Kohlenmonoxyd und Wasser". Justus Liebigs Annalen der Chemie, 618(1), 251–266. (Foundational Koch-Haaf reference).[9]

• Stetter, H.; Mayer, J. (1962). "Über Verbindungen mit Urotropin-Struktur, XX. Synthese von Adamantan-carbonsäuren". Chemische Berichte, 95(3), 667–672.

• Organic Syntheses , Coll. Vol. 5, p. 20 (1973); Vol. 44, p. 1 (1964). "1-Adamantanecarboxylic Acid".[9][2][3][4][10] Link

• Weigel, W. K. ; et al. (2022).[15] "Direct radical functionalization methods to access substituted adamantanes and diamondoids". Organic & Biomolecular Chemistry, 20, 10-36.[15] Link

• GuideChem Protocols . "Synthesis of 3-Hydroxy-1-Adamantane Carboxylic Acid". Link

Sources

• 1. CN101798270B - Method for preparing 3-amino-1-adamantane alcohol - Google Patents [patents.google.com]
• 2. 1,3-Adamantanedicarboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Direct radical functionalization methods to access substituted adamantanes and diamondoids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. RU2412930C1 - Method of producing 1-adamantane carboxylic acid - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. organicchemistrytutor.com [organicchemistrytutor.com]
• 12. RU2488577C1 - Method of producing 3-amino-1-adamantanol and acid addition salts thereof - Google Patents [patents.google.com]
• 13. Koch–Haaf reaction of adamantanols in an acid-tolerant hastelloy-made microreactor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. CN104761456A - Preparation method of 3-amino-1-adamantanol - Google Patents [patents.google.com]
• 15. Direct radical functionalization methods to access substituted adamantanes and diamondoids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: One-Pot Synthesis Methods for 3-Hydroxy-1-Adamantanecarboxylic Acid

[1]

Abstract & Strategic Overview

3-Hydroxy-1-adamantanecarboxylic acid (3-HACA) is a critical pharmacophore used in the synthesis of DPP-4 inhibitors (e.g., Saxagliptin intermediates) and 11

-HSD1 inhibitors. Traditional synthesis involves multi-step isolation: carboxylation of adamantane to 1-adamantanecarboxylic acid (1-ACA), followed by separate oxidation.

This guide details two distinct "One-Pot" methodologies that eliminate intermediate isolation, increasing yield and reducing solvent waste.

• Protocol A (The Standard): Direct oxidative hydroxylation of 1-ACA using a Nitric/Sulfuric acid system (Cohen-style oxidation). This is the most robust method for laboratory scale.

• Protocol B (The Advanced Sequential): A true one-pot cascade starting from Adamantane , performing Koch-Haaf carboxylation followed immediately by in-situ oxidation. Note: This requires strict safety controls regarding reagent addition sequences.

Mechanistic Insight

The synthesis relies on the unique reactivity of the adamantane cage. The bridgehead carbons (

) are susceptible to hydride abstraction due to the stability of the resulting tertiary carbocation, despite the inability to planarize (Bredt's rule does not strictly apply to the cation, but geometry is constrained).

Reaction Pathway Analysis

• Carboxylation (Koch-Haaf): The adamantyl cation is trapped by CO (generated from Formic Acid) to form the acyl cation, which hydrolyzes to the acid.

• Oxidative Hydroxylation: The presence of the electron-withdrawing Carboxyl group (-COOH) at position 1 deactivates the cage slightly but directs further substitution to the remaining bridgeheads (3, 5, 7). The hydronium/nitronium species abstracts a hydride from C3, forming a cation that traps water/sulfate.

Figure 1: Mechanistic pathway for the sequential functionalization of the adamantane cage.

Protocol A: Direct Oxidative Hydroxylation (From 1-ACA)

Target Audience: Lab-scale synthesis (10g – 100g) requiring high purity. Basis: Modified Cohen Oxidation.

Reagents & Equipment[1][2][3][4][5]

• Substrate: 1-Adamantanecarboxylic acid (1-ACA) [CAS: 828-51-3].

• Solvent/Catalyst: Sulfuric Acid (98% conc) or Oleum (20% free SO

  ).

• Oxidant: Fuming Nitric Acid (>90%) or conc. HNO

  (65%).[1][2]

• Equipment: 3-neck round bottom flask, internal thermometer, addition funnel, ice/salt bath, overhead stirrer (magnetic stirring is insufficient for the viscous mix).

Step-by-Step Protocol

• Preparation of Acid Matrix:

  • Charge the flask with H

    SO (98%, 10 mL per gram of substrate) .

  • Cool to 0–5 °C using an ice/salt bath.

  • Add 1-ACA (1.0 equiv) slowly. The mixture may be heterogeneous initially but will darken slightly.

• Oxidant Addition (Critical Step):

  • Place HNO

    (fuming, 1.1 – 1.5 equiv) in the addition funnel.

  • Dropwise Addition: Add HNO

    over 30–60 minutes.

  • Temperature Limit: Do NOT allow internal temp to exceed 10 °C during addition. Exotherms indicate reaction initiation.

• Reaction Phase:

  • Once addition is complete, remove the ice bath.

  • Allow the mixture to warm to Room Temperature (20–25 °C) .

  • Stir for 2–4 hours .

  • Monitoring: Take a 0.1 mL aliquot, quench in water, extract with EtOAc, and check via TLC (Mobile phase: MeOH/DCM 1:9) or LC-MS. 1-ACA should be consumed.

• Quench & Isolation:

  • Prepare a beaker with crushed ice (approx. 5x volume of acid).

  • Pour the reaction mixture slowly onto the ice with vigorous stirring.

  • Precipitation: The product usually precipitates as a white/off-white solid.

  • Filter the solid.[3][4][2] Wash the cake with cold water (

    ) until the filtrate pH is neutral.

• Purification:

  • Dissolve the crude wet cake in aqueous NaOH (10%) . Filter off any insoluble unreacted adamantane derivatives.

  • Re-acidify the filtrate with HCl (conc) to pH 1–2.

  • Filter the recrystallized pure acid.[4]

  • Dry in a vacuum oven at 50 °C.

Typical Yield: 85–92% Purity: >98% (HPLC)[3]

Protocol B: Sequential One-Pot (From Adamantane)

Target Audience: Process Chemists looking for operational efficiency (Time/Cost savings). Basis: Patent US9051256B1 methodology.

SAFETY ALERT: This protocol involves generating Carbon Monoxide (CO) in situ using Formic Acid, followed by the addition of Nitric Acid. Residual Formic Acid + Nitric Acid = Violent Gas Evolution. You must ensure the carboxylation step is complete and excess formic acid is consumed or degassed before oxidation.

Reagents

• Substrate: Adamantane.

• Carboxylation Source: Formic Acid (98%) or t-Butanol/Formic Acid mix.[5]

• Medium: H

  SO (96–98%).

• Oxidant: HNO

  (65% or 98%).

Workflow Diagram

Figure 2: Sequential operational workflow for the one-pot synthesis from Adamantane.

Step-by-Step Protocol

• Carboxylation (Koch-Haaf):

  • Dissolve Adamantane (1.0 equiv) in H

    SO (12 vol) . Cool to 15 °C.

  • Add Formic Acid (1.2 equiv) dropwise over 2 hours.[5]

  • Mechanism:[3][4][1][2][5] Formic acid dehydrates to CO, which reacts with the adamantyl cation.

  • Stir for 2 hours at RT. Ensure gas evolution (CO) has ceased.

• Transition (Degassing):

  • Apply a slight vacuum or nitrogen sparge for 15 minutes to remove dissolved CO and residual formic acid. This is critical to prevent reaction with HNO

    .

• Oxidation:

  • Cool the mixture again to 0–5 °C .

  • Add HNO

    (65%, 2.5 equiv) dropwise.

  • Maintain temperature < 20 °C.[3][4][2]

  • Stir at RT for 3–6 hours.

• Workup:

  • Pour onto ice. Filter the precipitate.[3][4][1][2]

  • Purification: The crude may contain some 1,3-dicarboxylic acid (over-oxidation) or unreacted 1-ACA. Recrystallization from Water/Acetone (9:1) is effective.

Critical Process Parameters (CPP) & Troubleshooting

Parameter	Specification	Impact of Deviation
H SO Concentration	>96%	If <90%, carbocation formation is sluggish; reaction stalls.
Temperature (Oxidation)	< 25 °C	> 30 °C leads to over-oxidation (di-carboxylic acids) and cage fragmentation.
HNO Addition Rate	Slow (Dropwise)	Fast addition causes rapid exotherms and NOx spikes (Safety Hazard).
Quench Rate	Controlled	Fast quenching into water generates massive heat; can boil the solvent.

Analytical Check (HPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: A: 0.1% H

  PO in H O, B: Acetonitrile. Gradient 10% B to 90% B.

• Detection: UV 210 nm (Weak chromophore; high concentration required) or RI/ELSD.

• Retention Time: 3-HACA elutes earlier than 1-ACA due to the polarity of the hydroxyl group.

References

• Preparation of hydroxy adamantane carboxylic acid compounds.

• Direct carboxylation of adamantane. Source: Acta Chemica Scandinavica, 47(6), 620-621 (1993).[4] Relevance: Foundational work on the Koch-Haaf conditions for adamantane.[4]

• Synthesis of 3-Hydroxy-1-adamantanecarboxylic Acid.
• Optimization of the Synthesis of 3-Hydroxy-1-adamantanecarboxylic Acid.

Sources

• 1. guidechem.com [guidechem.com]
• 2. 1,3-Adamantanedicarboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 3. US9051256B1 - Process for producing hydroxy adamantane carboxylic acid compounds - Google Patents [patents.google.com]
• 4. RU2412930C1 - Method of producing 1-adamantane carboxylic acid - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

removing unreacted 1-adamantanol from reaction mixtures

The following technical support guide is structured to address the specific challenges of removing 1-adamantanol. It adopts the persona of a Senior Application Scientist providing direct, actionable troubleshooting.

Topic: Removal of Unreacted 1-Adamantanol (CAS: 768-95-6) Ticket ID: ADM-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The "Greasy Cage" Problem

Researchers frequently encounter difficulty removing 1-adamantanol because it occupies a frustrating "middle ground" in physicochemical properties. It is highly lipophilic (logP ~2.5), sterically bulky, lacks a UV chromophore, and possesses a high melting point (>240°C) while being readily sublimeable.[1]

This guide provides three verified workflows to remove this impurity, depending on your target product's functional groups.

Module 1: Detection & Monitoring (The "Invisible" Impurity)[1]

User Issue: "I purified my compound by column chromatography, but NMR shows a large broad multiplet at 1.5–2.2 ppm. I never saw this peak on my UV detector."

Diagnosis: 1-Adamantanol is "UV silent." It lacks the conjugated

-systems required for detection at standard wavelengths (254 nm).[1] If you rely solely on UV-triggered fraction collection, you will co-elute this impurity with your product.

Troubleshooting Protocol: Visualization

You must switch to non-UV detection methods to track the impurity before attempting removal.[1]

Method	Suitability	Notes
TLC Stain: PMA	High	Phosphomolybdic Acid (10% in EtOH).[1] Dips and heats to dark blue/green spots.[1]
TLC Stain: Iodine	Medium	Reversible.[1] Adamantanol absorbs iodine vapor (brown spots), but fades quickly.
GC-FID/MS	High	The gold standard. 1-Adamantanol is volatile and elutes sharply.
HPLC-ELSD/RI	High	Evaporative Light Scattering or Refractive Index detectors will see it.

Visualization Workflow

Figure 1: Decision matrix for detecting non-UV active adamantyl species.

Module 2: Removal Strategy A – Acid/Base Extraction

Best For: Products containing basic amines (e.g., Memantine derivatives, Amantadine analogs).[1] Mechanism: Exploiting the neutrality of 1-adamantanol vs. the basicity of the amine product.

User Question: "My product is an amine. Can I just wash with water?" Answer: No. 1-Adamantanol is insoluble in water and will stay in the organic layer with your amine. You must force your product into the aqueous phase using pH manipulation.[2]

Step-by-Step Protocol

• Dissolution: Dissolve the crude mixture in Dichloromethane (DCM) or Ethyl Acetate .

• Acid Extraction:

  • Add 1M HCl (aq) . Shake vigorously.

  • Chemistry: The amine product protonates (

    ) and moves to the aqueous layer.[1] The 1-adamantanol remains neutral and stays in the organic layer.

• Separation: Collect the Aqueous Layer (contains Product).[1] Set aside the Organic Layer (contains Impurity).[1][2]

• Organic Wash (Critical): Wash the acidic aqueous layer again with fresh DCM. This removes any entrained 1-adamantanol.

• Basification:

  • Cool the aqueous layer on ice.

  • Slowly add 2M NaOH or Sat. NaHCO₃ until pH > 10.[1][3]

  • Chemistry: The product deprotonates (

    ) and becomes lipophilic again.[1]

• Final Extraction: Extract the cloudy aqueous mixture with DCM (3x).

• Dry & Concentrate: Dry over Na₂SO₄ and evaporate.

Module 3: Removal Strategy B – Sublimation

Best For: Non-volatile, thermally stable products (e.g., esters, amides, high MW compounds).[1] Mechanism: 1-Adamantanol sublimes readily at reduced pressures, even below its melting point.

User Question: "My product is neutral, so I can't use acid/base extraction. The column failed. What now?" Answer: If your product has a high boiling point or is a solid that does not sublime, you can physically "pump off" the adamantanol.

Sublimation Protocol

• Preparation: Place the crude solid in a round-bottom flask or a dedicated sublimation apparatus (cold finger).

• Vacuum Application: Connect to a high-vacuum manifold (< 1 mmHg is ideal; < 5 mbar is acceptable).[1]

• Heating:

  • Immerse the flask in an oil bath heated to 60–80°C .

  • Note: 1-Adamantanol melts at ~240°C but sublimes significantly at much lower temperatures under vacuum.

• Observation: 1-Adamantanol will deposit as white, waxy needles on the cool parts of the glass (neck of the flask or cold finger).[1]

• Recovery: Periodically stop, scrape the neck to remove the sublimate, and repeat until the crude weight stabilizes.

Warning: Ensure your product does not also sublime. Test a small aliquot first.

Module 4: Removal Strategy C – Chemical Scavenging

Best For: Neutral products where sublimation is risky (e.g., volatile products) or when the impurity trace is low (<10%).[1] Mechanism: Derivatizing the sterically hindered -OH of adamantanol to significantly alter its polarity (Rf value), making chromatographic separation easy.[1]

User Question: "I have 5% adamantanol left. It co-elutes on the column. Can I react it away?" Answer: Yes. While 1-adamantanol is bulky, it is a tertiary alcohol and can be esterified. Converting it to 1-adamantyl acetate or succinate shifts its retention time/Rf significantly.

Scavenging Protocol (Acyl Chloride Method)

Prerequisite: Your product must NOT contain nucleophiles (amines, thiols, or unhindered alcohols) that would also react with acetyl chloride.[1]

• Setup: Dissolve crude mixture in dry DCM.

• Reagents: Add Acetyl Chloride (1.5 equiv vs. estimated impurity) and Triethylamine (2.0 equiv).

  • Catalyst: Add a crystal of DMAP (4-Dimethylaminopyridine) to accelerate the reaction with the hindered tertiary alcohol.

• Reaction: Stir at Room Temperature for 2–4 hours. Monitor by TLC (using PMA stain).[1][4]

  • Observation: The polar 1-adamantanol spot (low Rf) will disappear and be replaced by non-polar 1-adamantyl acetate (high Rf, near solvent front).

• Workup: Quench with Sat. NaHCO₃. Extract with DCM.

• Purification: Run a short silica plug.[1]

  • Result: The 1-adamantyl acetate is now very non-polar (greasy) and will elute in 100% Hexanes/Pentane, while your more polar product stays on the column or elutes later.

Summary of Physicochemical Properties

Property	Data	Relevance to Workup
Melting Point	240–242°C (Sublimes)	Allows purification by sublimation (Module 3).[1]
Solubility (Water)	Insoluble	Water washes alone are ineffective.[1]
Solubility (DCM)	High	Good solvent for extraction/reaction.[1]
Solubility (Hexane)	Moderate (Temp dependent)	Can be crystallized out at -20°C (though low yield).[1][5]
Acidity (pKa)	~18 (Tertiary Alcohol)	Does not ionize in base; stays in organic layer.[1]

Workflow Visualization

Figure 2: Logic flow for selecting the correct purification module.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 64152, 1-Adamantanol. Retrieved from [Link][1][6]

• Cohen, G. M., et al. (1973). Oxidation of Adamantane by Ozone on Silica Gel. Organic Syntheses, 53, 30. (Describes sublimation and crystallization behaviors of adamantanol). Retrieved from [Link][1]

• Frontier, A. (2022). TLC Stains: Magic Formulas.[1] University of Rochester. (Protocol for PMA and Anisaldehyde stains). Retrieved from [Link]

• Perkin, W. H., et al. Sublimation thermodynamics aspects of adamantane and memantine derivatives. Royal Society of Chemistry, PCCP. (Thermodynamic data on sublimation rates). Retrieved from [Link]

Sources

• 1. Magic Formulas [chem.rochester.edu]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. RU2488577C1 - Method of producing 3-amino-1-adamantanol and acid addition salts thereof - Google Patents [patents.google.com]
• 4. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. 1-Adamantanol | C10H16O | CID 64152 - PubChem [pubchem.ncbi.nlm.nih.gov]

Adamantane Functionalization Support Hub: Koch-Haaf Reaction

Topic: Thermal Optimization & Troubleshooting

Introduction: The Thermal Balancing Act

Welcome to the technical support center for the Koch-Haaf Carboxylation of Adamantane . This guide addresses the specific challenges of synthesizing 1-adamantanecarboxylic acid from adamantane using formic acid (

) and sulfuric acid ( ).

Unlike the industrial Koch reaction (which uses high-pressure CO gas at

), the Koch-Haaf modification generates carbon monoxide in situ at atmospheric pressure. This creates a unique thermodynamic challenge: you must balance the exothermic decomposition of formic acid (to generate CO) with the kinetic capture of that CO by the adamantyl cation.

The Critical Insight: Temperature control in this reaction is not just about rate; it is about gas management . If the temperature is too high, CO escapes the solution before reacting. If too low, the dehydration of formic acid stalls, and the adamantyl cation may be quenched by water before carbonylation occurs.

The Thermal Landscape (Mechanism & Theory)

To troubleshoot effectively, you must visualize the competing pathways occurring in your flask.

The Reaction Mechanism (Graphviz)

The diagram below illustrates the "Hydride Transfer" route, which is standard when starting from Adamantane hydrocarbon (using

-butanol as a cation initiator).

Caption: The "Hydride Transfer" mechanism. Note that CO generation and Carbonylation compete with CO off-gassing.

Thermal Zones of Operation

Temperature Zone	Kinetic Behavior	Outcome
< 10°C (Cold)	dehydration is slow. CO concentration is low.	Low Yield. Unreacted adamantane remains.
15°C - 25°C (Optimal)	Steady CO generation. High gas solubility.	High Yield. Efficient capture of CO by .
> 40°C (Hot)	Rapid CO generation but low solubility (Henry's Law).	Variable/Low Yield. CO bubbles out before reacting. Polymerization risks.

Standard Operating Procedure (Optimized)

This protocol is adapted from Organic Syntheses but refined for strict temperature management to maximize yield.

Reagents:

• Adamantane (

  )

• Sulfuric Acid (

  , ) - Must be concentrated to dehydrate HCOOH.
• -Butanol ( ) - Acts as the hydride abstractor.

• Formic Acid (

  , ) - The CO source.

Step-by-Step Protocol:

• Preparation: Place the sulfuric acid in a 1L 3-neck round-bottom flask equipped with a mechanical stirrer (magnetic stirring is often insufficient due to viscosity) and a thermometer.

• Solvation: Add the adamantane to the acid. It will not dissolve immediately.

• Thermal Equilibration: Cool the mixture to 15°C using an ice-water bath.

• The "Simultaneous" Addition (Critical):

  • Mix the

    -butanol and formic acid in a separate dropping funnel.

  • Add this mixture dropwise over 1 to 2 hours .

  • Crucial Check: Monitor the internal temperature.[1][2] The reaction is exothermic .[3] Adjust the addition rate to keep the temperature between 17°C and 25°C .

  • Why? Adding too fast spikes the temperature

    C, causing CO to foam out of the flask.

• Digestion: Once addition is complete, remove the cooling bath and stir at room temperature (

  C) for an additional 30-60 minutes.

• Quench: Pour the reaction mixture slowly over crushed ice. The crude acid will precipitate as a white solid.

Troubleshooting Hub (FAQ)

Issue 1: "My reaction is foaming violently."

Diagnosis: Thermal Runaway.

• Cause: You are adding the Formic Acid/

  -BuOH mixture too quickly. The decomposition of formic acid is releasing CO gas faster than the adamantyl cation can react with it.

• Fix: Stop addition immediately. Cool to 15°C. Resume addition at 50% of the previous rate.

Issue 2: "I recovered mostly starting material (Adamantane)."

Diagnosis: Kinetic Stall or "Wet" Acid.

• Cause A (Temperature): Reaction was kept too cold (

  C).[4] The activation energy for the hydride transfer or CO generation was not met.

• Cause B (Reagents): Your sulfuric acid was old or

  . Water inhibits the formation of the super-electrophilic species needed for the reaction.

• Fix: Ensure internal temp reaches 20°C during the second half of addition. Use fresh bottle of 98%

  .

Issue 3: "The product is a brown tar/oil, not a white solid."

Diagnosis: Oxidative Decomposition.

• Cause: Temperature exceeded 40-50°C. In concentrated

  , organic compounds char rapidly at high temperatures.

• Fix: There is no recovery for tar. Restart the experiment with strict temperature monitoring (keep

  C).

Decision Matrix & Optimization

Use this logic flow to optimize your specific setup.

Caption: Diagnostic flow for evaluating reaction outcomes.

Optimization Data Table

Parameter	Recommended Range	Impact of Deviation
Reaction Temp		High: Gas loss, tarring. Low: Incomplete conversion.
Acid Concentration		Low (<90%): Reaction stops (Water acts as base).
Addition Time	90 - 120 mins	Fast: Foaming/Yield loss. Slow: Practical inconvenience only.
Molar Ratio ( )	4:1 to 6:1	Low: Incomplete reaction. High: Wasteful, more exotherm.

References

• Koch, H., & Haaf, W. (1958).[5] Die direkte Synthese von Carbonsäuren aus Olefinen, Alkoholen und Kohlenmonoxid. Liebigs Annalen der Chemie, 618(1), 251-266. (The foundational paper establishing the atmospheric pressure method).

• Stetter, H., Schwarz, M., & Hirschhorn, A. (1973). 1-Adamantanecarboxylic Acid.[6][1][2][3][7][8][9] Organic Syntheses, Coll.[3][8] Vol. 5, p. 20.

• Olah, G. A., et al. (1985). Superacid Chemistry. Wiley-Interscience.
• Peters, J. A., van der Toorn, J. M., & van Bekkum, H. (1975). The Koch-Haaf reaction of adamantane and some of its derivatives. Tetrahedron, 31(19), 2273-2276. (Detailed kinetic analysis of the adamantane system).

Sources

• 1. researchgate.net [researchgate.net]
• 2. RU2412930C1 - Method of producing 1-adamantane carboxylic acid - Google Patents [patents.google.com]
• 3. Koch–Haaf reaction of adamantanols in an acid-tolerant hastelloy-made microreactor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,3-Adamantanedicarboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 5. Koch reaction - Wikipedia [en.wikipedia.org]
• 6. Koch Reaction (Chapter 71) - Name Reactions in Organic Synthesis [cambridge.org]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. BJOC - Koch–Haaf reaction of adamantanols in an acid-tolerant hastelloy-made microreactor [beilstein-journals.org]

minimizing side products in adamantane oxidation reactions

Welcome to the Adamantane Functionalization Technical Support Center .

As a Senior Application Scientist specializing in C-H activation chemistries, I have designed this guide to address the specific challenges of oxidizing adamantane. This molecule’s unique high symmetry makes it a "statistical trap"—once you activate one site, the probability of activating a second site (over-oxidation) often increases.

This guide moves beyond generic textbook advice to focus on kinetic control and catalytic precision to maximize the yield of 1-adamantanol while suppressing the formation of 1,3-adamantanediol and 2-adamantanone.

Part 1: The Mechanistic Landscape

To troubleshoot, you must visualize the "danger zones" in your reaction flask. The following pathway map illustrates where yield is lost.

Figure 1: Reaction network showing the kinetic competition between the desired 1-adamantanol and the parasitic 1,3-diol formation.

Part 2: Core Protocol – The Ishii Oxidation (NHPI/Co)

The industry standard for minimizing side products is the Ishii Oxidation using N-Hydroxyphthalimide (NHPI). It mimics biological P450 systems but requires strict parameter control.

Optimized Workflow

• Catalyst: NHPI (10 mol%) + Co(acac)₂ (0.5 mol%)[1]

• Oxidant: Molecular Oxygen (O₂) or Air (1 atm)

• Solvent: Acetic Acid (AcOH) or Trifluoromethylbenzene (PhCF₃)

• Temperature: 75°C

Critical Control Points (CCP)

Parameter	Recommendation	Technical Rationale
Conversion Limit	Stop at 30-40%	The rate of 1,3-diol formation accelerates exponentially after 40% conversion because the hydroxyl group activates the distal tertiary positions electronically.
Temperature	75°C ± 2°C	>80°C promotes phthalimide decomposition (catalyst death). <70°C slows radical initiation, allowing background autoxidation (lower selectivity).
Solvent Choice	Acetic Acid	Promotes the solubility of the Co-catalyst and stabilizes the radical intermediates better than acetonitrile.
Monitoring	GC-FID	Adamantane is not UV-active. Do not rely on standard UV-HPLC. Use GC or TLC with Iodine/PMA stain.

Part 3: Troubleshooting & FAQs

Issue 1: "I am seeing high levels of 1,3-adamantanediol (>15%)."

Diagnosis: You have likely overrun the kinetic "sweet spot." Root Cause: In radical chain reactions, the product (1-adamantanol) has slightly weaker C-H bonds at the C3/C5 positions compared to the starting material, making it a competitive substrate for the PINO radical. Corrective Action:

• Reduce Reaction Time: Monitor the reaction hourly. Quench immediately when the ratio of [1-Ad]:[Adamantane] is roughly 1:2.

• Recycle Strategy: It is more efficient to isolate the product at low conversion and recycle the unreacted adamantane than to push for 90% conversion and deal with a complex inseparable mixture of poly-ols.

Issue 2: "My product contains significant 2-adamantanone."

Diagnosis: Poor regioselectivity (attacking the secondary carbon). Root Cause:

• Temperature too high: Higher energy overcomes the activation barrier difference between tertiary (96 kcal/mol) and secondary (99 kcal/mol) C-H bonds.

• Catalyst Leaching: If using a heterogeneous catalyst, metal leaching can cause non-selective Fenton-type oxidation. Corrective Action:

• Ensure temperature is strictly controlled (75°C).

• Switch to NHPI if using a different oxidant; the PINO radical is highly sterically demanding and naturally rejects the secondary position (Selectivity ~48:1).

Issue 3: "How do I purify the mixture if I stopped at 30% conversion?"

Diagnosis: You have a mixture of Adamantane (60%), 1-Adamantanol (30%), and Diols (<10%). Separation Protocol:

• Evaporation: Remove solvent (AcOH).

• Hexane Wash: Suspend the crude solid in cold hexane.

  • Adamantane is highly soluble in hexane.

  • 1-Adamantanol is sparingly soluble in cold hexane.

  • Diols are insoluble.

• Filtration: Filter the solid.[2][3] The filtrate contains recovered Adamantane (recycle this). The filter cake is your crude alcohol.

• Recrystallization: Recrystallize the filter cake from aqueous ethanol (70:30 EtOH:H₂O) or acetone to separate mono-ol from trace diols.

Issue 4: "The reaction stalls after 2 hours."

Diagnosis: Catalyst deactivation. Root Cause: NHPI decomposes over time into phthalimide, which is inactive. Corrective Action:

• Add NHPI in portions (e.g., 5 mol% at T=0, 5 mol% at T=3h) rather than all at once.

• Ensure adequate O₂ flow; oxygen starvation kills the radical chain propagation.

Part 4: Advanced Visualization - Optimization Logic

Use this decision tree to optimize your specific reaction conditions.

Figure 2: Decision matrix for real-time reaction monitoring.

References

• Ishii, Y., et al. (1995).[4] Alkane Oxidation with Molecular Oxygen Using N-Hydroxyphthalimide (NHPI) as a Catalyst. Journal of Organic Chemistry .

  • Core citation for the NHPI protocol and mechanism.

• Recupero, F., & Punta, C. (2007).[4] Free Radical Functionalization of Organic Compounds Catalyzed by N-Hydroxyphthalimide. Chemical Reviews .

  • Comprehensive review on radical selectivity and side-product form

• Fuchigami, T., et al. (2010). Bioconversion of 1-adamantanol to 1,3-adamantanediol. Journal of Bioscience and Bioengineering . [5]

  • Reference for biological routes and diol properties.

• Organic Syntheses. (2014). Preparation of Tertiary Alcohols from Hydrocarbons with Ozone on Silica Gel. Organic Syntheses .

  • Alternative "dry ozonation" method and purification d

Sources

• 1. re.public.polimi.it [re.public.polimi.it]
• 2. How to purify 1 - adamantanol? - Blog [rongyaobio.com]
• 3. JP2013224272A - Method of producing 1-adamantanol - Google Patents [patents.google.com]
• 4. C-H Oxidation with NHPI Catalyst | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]

handling hygroscopic nature of hydroxyadamantane derivatives

Technical Support Center: Hydroxyadamantane Derivatives Status: Operational | Tier 3 Support (Senior Science Team)

Executive Summary: The Amphiphilic Paradox

Welcome to the specialized support hub for hydroxyadamantane derivatives (e.g., 1-hydroxyadamantane, 1,3-dihydroxyadamantane, 3-amino-1-adamantanol).

The Core Challenge: These molecules present a unique "Janus-faced" physicochemical profile. The adamantane cage is highly lipophilic and bulky, while the hydroxyl group(s) are potent hydrogen-bond donors/acceptors. This creates a material that is hygroscopic yet hydrophobic-resistant to dissolution , leading to surface adsorption of water that does not easily penetrate the crystal lattice but creates a "wet shell." This shell ruins stoichiometry in sensitive reactions (like the Ritter reaction) and causes severe static/handling issues.

Module 1: Storage & Material Intake

Q: My 1-hydroxyadamantane arrived as a solid "brick" instead of a powder. Is it degraded?

A: Likely not degraded, but physically compromised by moisture-induced sintering.

• The Science: The hydroxyl groups on the crystal surface absorb atmospheric water, forming liquid bridges between particles. Upon slight temperature fluctuations, this water evaporates and recrystallizes the dissolved surface material, fusing the particles (Ostwald ripening).

• Immediate Action: Do NOT chip at it with a metal spatula (risk of static discharge or glass breakage).

• Recovery Protocol (SOP-HAD-01):

  • Place the open container in a vacuum desiccator over

    (Phosphorus Pentoxide) or activated molecular sieves (4Å).

  • Apply vacuum (approx. 10 mbar) for 24 hours at Room Temperature (RT).

  • Critical Warning: Do not heat >50°C under high vacuum. 1-hydroxyadamantane sublimes significantly before its melting point (approx. 240°C), and you will lose material to your vacuum manifold.

Q: How should I store these derivatives long-term?

A: Standard "cool and dry" is insufficient due to the sublimation/hygroscopicity risk.

• Recommended: Store at -20°C in a secondary containment vessel containing a desiccant packet.

• Equilibration: Before opening a cold bottle, allow it to warm to RT in a desiccator. Opening a cold bottle in humid lab air guarantees immediate condensation and subsequent clumping.

Module 2: Reaction Chemistry (The Ritter Reaction)

Q: I’m attempting a Ritter reaction to synthesize amantadine/memantine analogs, but my yields are consistently <40%. Why?

A: The culprit is likely trace moisture competing with your nitrile source.

The Mechanism: The Ritter reaction relies on generating a stable tertiary carbocation at the bridgehead position.

• Ideal Pathway: The carbocation is attacked by the nitrile lone pair (

  ) to form a nitrilium ion.

• Failure Mode: Water is a stronger nucleophile than nitriles. Even 0.5% water content in your starting material will quench the carbocation to regenerate the starting alcohol (equilibrium) or form an amide byproduct, effectively stopping the reaction.

Visualizing the Interference:

Figure 1: Kinetic competition between Nitrile (Path A) and Moisture (Path B). Water quenches the carbocation faster than the nitrile can attack.

Troubleshooting Protocol:

• Dry the Reagent: See SOP-HAD-01 above.

• Scavenge Water: Add Trifluoroacetic Anhydride (TFAA) to the reaction mixture before adding the substrate. This chemically consumes trace water.

Module 3: Analytical & Handling

Q: My NMR spectrum in shows a broad, shifting peak around 1.5-2.0 ppm. Is this an impurity?

A: This is likely the hydroxyl proton undergoing rapid exchange with trace water in the solvent.

• Verification: Add one drop of

  to the NMR tube and shake.

  • Result: If the peak disappears (exchanges to OD), it is the hydroxyl group.

  • Result: If the peak remains, it is a hydrocarbon impurity.

• Fix: Run spectra in DMSO-d6 . The hydrogen bonding between DMSO and the hydroxyl group slows the exchange rate, often resolving the OH signal into a sharp singlet or doublet (if coupling exists).

Q: I cannot get stable weight readings; the balance drifts constantly.

A: Static electricity is interacting with the hygroscopic surface layer.

• The Fix: Use an ionizing blower (static gun) on the weigh boat and the spatula.

• Alternative: Weigh by difference.

  • Tare the full vial.

  • Remove approximate amount.[1]

  • Weigh the vial again.

  • The loss is your sample weight. (This minimizes the time the sample on the balance is exposed to air).

Reference Data: Desiccant Efficiency for Adamantanes

Desiccant Agent	Efficiency	Risk Profile	Recommended Use
(Phosphorus Pentoxide)	High	Corrosive; forms phosphoric acid syrup	Best for recovery of very wet samples in vacuum desiccators.
Silica Gel (Blue/Orange)	Low/Med	Low; saturation is visible	Routine storage only. Not for drying wet product.
Vacuum Oven (>60°C)	High	Sublimation Risk	NOT RECOMMENDED for 1-hydroxyadamantane.
Lyophilization (Freeze Drying)	High	Equipment contamination	Only if dissolved in benzene/dioxane first.

References

• BenchChem. (2025).[2] Handling and storage of hygroscopic 1-Phenylcyclohexylamine hydrochloride (and related cage amines). Retrieved from

• Khusnutdinov, R. I., et al. (2009).[3] "Selective Hydroxylation of Adamantane and Its Derivatives." Russian Journal of Organic Chemistry, 45(8), 1137–1142.[3] Retrieved from

• Sigma-Aldrich. (n.d.). Karl Fischer Titration Tips: Water Content Measurement. Retrieved from

• Geluk, H. W., & Schlatman, J. L. (1968).[4] "Hydride transfer reactions of the adamantyl cation." Tetrahedron, 24(15), 5361-5368.[4] (Foundational work on adamantane carbocation stability).

• Fisher Scientific. (2025). Safety Data Sheet: 1-Adamantanol. Retrieved from

Sources

• 1. metrohm.com [metrohm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. RU2068836C1 - Method of synthesis of 1-hydroxyadamantane - Google Patents [patents.google.com]

Technical Support Center: 1-Carboxy-3-adamantanol Production

This technical guide addresses the scale-up challenges for 1-Carboxy-3-adamantanol (synonyms: 3-hydroxy-1-adamantanecarboxylic acid; 3-hydroxyadamantane-1-carboxylic acid). This compound is a critical scaffold in the synthesis of DPP-4 inhibitors like Saxagliptin .

Topic: Scale-Up Process Troubleshooting & Optimization Document ID: TS-HACA-004 Status: Active

Executive Summary & Process Logic

The industrial production of 1-Carboxy-3-adamantanol typically proceeds via the oxidation of 1-adamantanecarboxylic acid using a mixed acid system (HNO₃/H₂SO₄) or via the Koch-Haaf carbonylation of 3-hydroxy-1-bromoadamantane.

While the chemistry is well-established, scale-up introduces non-linear hazards, primarily thermal runaway potential during oxidation and mass transfer limitations in highly viscous acid media. This guide focuses on the "Mixed Acid Oxidation" route, as it is the dominant industrial method for high-purity production.

Synthesis Pathway Visualization

The following diagram outlines the critical control points (CCPs) in the standard oxidation workflow.

Figure 1: Process flow for the mixed-acid oxidation route highlighting the critical oxidation phase where thermal runaway risk is highest.

Troubleshooting Guide (Q&A)

Phase 1: Reaction & Oxidation

Q: We are observing a delayed exotherm after adding Nitric Acid (65%). The temperature spikes uncontrollably 15 minutes post-addition. What is happening? A: You are likely experiencing accumulation mode runaway .

• Causality: In viscous H₂SO₄ media, mixing is poor. If HNO₃ is added faster than it is consumed, unreacted oxidant accumulates. Once the threshold temperature is reached, the reaction triggers instantaneously, releasing all stored energy at once.

• Corrective Action:

  • Switch to Sub-surface Addition: Do not add HNO₃ to the headspace. Use a dip tube to introduce it directly into the turbulent zone of the impeller.

  • Dosage Control: Implement a "Stop-and-Check" protocol. Add 5% of the HNO₃, wait for the exotherm to initiate and subside, then proceed with continuous metering.

  • Self-Validating Check: Monitor the Heat Release Rate (HRR) . If the reactor jacket temperature drops (trying to heat the vessel) while you are adding oxidant, the reaction has stalled. Stop addition immediately.

Q: The reaction mixture turns dark brown/black instead of the expected pale yellow. Is the batch ruined? A: This indicates oxidative tarring or charring , usually caused by localized hot spots or insufficient acid strength.

• Causality: If the H₂SO₄ concentration drops (due to water in reagents or hygroscopic intake), the oxidizing power of HNO₃ becomes aggressive and non-selective, attacking the adamantane cage structure.

• Corrective Action:

  • Ensure H₂SO₄ is at least 96-98% at the start.

  • Maintain reaction temperature strictly below 40°C (ideally 20-30°C).

  • Purification: These tarry impurities are often non-polar. They can be removed during the work-up by an intermediate extraction with Dichloromethane (DCM) before the final crystallization, or by treating the alkaline solution (during salt formation) with activated carbon.

Phase 2: Work-up & Isolation

Q: During the water quench, the product precipitates as a sticky gum that fouls the impeller, rather than a filterable solid. A: This is a classic "Oiling Out" phenomenon.

• Causality: 1-Carboxy-3-adamantanol has a melting point of ~200°C, but in the presence of impurities and residual mixed acids, the eutectic point drops. If the quench temperature is too high, the product precipitates as a melt.

• Corrective Action:

  • Inverse Quench: Do not add water to the acid. Slowly add the acid reaction mass into a slurry of ice/water.[1]

  • Temperature Limit: Ensure the quench mass remains below 15°C throughout the addition.

  • Seeding: Add seed crystals of pure 1-Carboxy-3-adamantanol to the quench water before starting the transfer. This encourages crystal growth over oil formation.

Q: Our final purity is stuck at 92% with a persistent isomer impurity. How do we upgrade to >99%? A: The main impurity is often the di-hydroxylated species (1-carboxy-3,5-adamantanediol) or unreacted starting material.

• Protocol: Recrystallization from water or aqueous methanol is standard, but often insufficient for isomers.

• Advanced Purification:

  • Dissolve crude acid in 10% NaOH (forms the sodium salt).

  • Extract the aqueous layer with Ethyl Acetate or MTBE . This removes non-acidic impurities (unreacted adamantane derivatives).

  • Acidify the aqueous layer to pH 2-3 to precipitate the purified acid.

  • Final recrystallization from Water/Methanol (9:1) .

Detailed Experimental Protocol (Scale-Up Ready)

Objective: Synthesis of 1-Carboxy-3-adamantanol via Mixed Acid Oxidation. Scale: 1.0 kg Input Basis.

Reagents & Equipment[2][3][4][5][6][7]

• Reactor: Glass-lined or Hastelloy (Stainless Steel 316 is not compatible with hot mixed acids).

• Reagents:

  • 1-Adamantanecarboxylic acid (1.0 kg, 5.55 mol)

  • Sulfuric Acid (98%, 8.0 L) - Solvent & Catalyst

  • Fuming Nitric Acid (98% or 65%, 1.2 eq) - Oxidant

  • Ice/Water (20 kg) - Quench

Step-by-Step Methodology

• Dissolution (Endothermic/Neutral):

  • Charge 8.0 L of H₂SO₄ (98%) to the reactor.

  • Cool jacket to 10°C.

  • Add 1.0 kg of 1-Adamantanecarboxylic acid in portions. Stir for 30 mins.

  • Checkpoint: Ensure complete dissolution. The solution should be clear to slightly hazy.

• Oxidation (Exothermic - CRITICAL):

  • Cool reactor contents to 5°C.

  • Begin dropwise addition of Nitric Acid.

  • Rate Control: Adjust feed rate to maintain internal temperature (Ti) < 25°C.

  • Note: Evolution of NOₓ fumes (brown gas) is normal. Ensure scrubber is active.

  • After addition, warm slowly to 30-35°C and hold for 2-4 hours.

  • Validation: Take an aliquot, quench in water, filter, and run HPLC. Target <1% starting material.

• Quench & Isolation:

  • Prepare a separate vessel with 20 kg of crushed ice/water.

  • Transfer the reaction mass slowly into the ice water. Do not allow Ti of quench tank to exceed 20°C.

  • Stir the resulting white slurry for 1 hour to ensure all acid is extracted from the crystal lattice.

• Filtration:

  • Filter the slurry using a centrifuge or Nutsche filter.

  • Wash cake with cold water until filtrate pH is neutral (> pH 4).

  • Dry the wet cake at 60°C under vacuum.

Data & Specifications

Solvent Selection for Crystallization

Solvent System	Solubility (Hot)	Solubility (Cold)	Impurity Rejection	Rating
Water	Moderate	Low	Good (removes salts)	⭐⭐⭐
Methanol	High	Moderate	Poor (yield loss)	⭐⭐
Water/MeOH (9:1)	High	Low	Excellent	⭐⭐⭐⭐⭐
Ethyl Acetate	Moderate	Low	Good (removes tars)	⭐⭐⭐⭐

Comparison of Synthesis Routes

Parameter	Route A: Koch-Haaf (From Diol/Bromo)	Route B: Mixed Acid Oxidation (From Acid)
Starting Material	1-Bromoadamantane or Diol	1-Adamantanecarboxylic Acid
Key Reagents	HCOOH, H₂SO₄ (Oleum)	HNO₃, H₂SO₄
Primary Hazard	CO Gas Evolution (Asphyxiant)	Thermal Runaway (Explosion)
Atom Economy	Low (Loss of Bromine/Water)	High (Direct C-H Oxidation)
Suitability	Lab/Pilot Scale	Commercial Manufacturing

References

• Organic Syntheses , Coll. Vol. 5, p. 20 (1973); Vol. 44, p. 1 (1964). 1-Adamantanecarboxylic acid.[2][3][4][5][6][7][8][9] Link

• Google Patents , US9051256B1. Process for producing hydroxy adamantane carboxylic acid compounds. (Describes the mixed acid oxidation optimization). Link

• American Chemical Society (ACS) , Practical and Scalable Synthesis of 1,3-Adamantanediol.[10] (Discusses the chlorination/decarbonylation downstream, validating the acid precursor). Link

• Stanford Environmental Health & Safety , Scale-Up Safety Guidelines. (General reference for exothermic acid handling). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. guidechem.com [guidechem.com]
• 3. Koch-Haaf reaction of adamantanols in an acid-tolerant hastelloy-made microreactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journal11.magtechjournal.com [journal11.magtechjournal.com]
• 5. researchgate.net [researchgate.net]
• 6. CN101747212B - Method for synthesizing 3-amino-1-adamantanol - Google Patents [patents.google.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Technical Comparison Guide: Optimizing 1H NMR Analysis of 1-Carboxy-3-adamantanol

This guide provides an in-depth technical analysis of the 1H NMR spectrum of 1-Carboxy-3-adamantanol (also known as 3-hydroxy-1-adamantanecarboxylic acid).[1][2] It moves beyond basic spectral listing to focus on the comparative analysis of solvent systems and structural differentiation from precursors—critical factors in drug development workflows (e.g., Memantine or Saxagliptin intermediates).

Executive Summary & Strategic Analysis

1-Carboxy-3-adamantanol (

) presents a unique analytical challenge due to its rigid tricyclic cage structure and dual polarity (carboxylic acid at C1, hydroxyl at C3).[1][2] Unlike flexible aliphatic chains, the adamantane skeleton imposes strict symmetry constraints ( point group) that define its NMR signature.[1]

The Core Analytical Challenge: Differentiating the target molecule from its precursor (1-Adamantanecarboxylic acid ) and identifying the correct solvent system to resolve the critical "H2" methylene bridge, which is the diagnostic fingerprint of 1,3-disubstitution.[1][2]

Comparison Matrix: Analytical Performance by Solvent

Feature	DMSO-d6 (Recommended)	CDCl3 (Alternative)	Methanol-d4 (Specialized)
Solubility	Excellent .[1][2] Dissolves the polar dual-functional cage rapidly.	Poor to Moderate . Often requires heating; risk of precipitation during long scans.[1][2]	Good . Useful for LC-NMR correlation.[1][2]
Labile Protons	Visible .[1][2] Distinct peaks for -COOH (~12 ppm) and -OH (~4.5 ppm).[1][2]	Invisible/Broad . Often exchanged or too broad to integrate reliably.[1][2]	Invisible . Rapid exchange with solvent deuterium ( ).[1][2]
Resolution	High dispersion of cage methylene protons.[1][2]	Lower dispersion; multiplets often overlap.[1][2]	Moderate dispersion.[1][2]
Diagnostic Value	High . Allows confirmation of both functional groups.[1][2][3]	Medium . Relies solely on skeletal protons.[1][2]	Medium .

Structural Logic & Symmetry Analysis

To interpret the spectrum, one must understand the symmetry imposed by the substituents.

• Symmetry Plane: A plane passes through C1, C2, C3, and C6.[1]

• Proton Environments:

  • H2 (C2): The methylene bridge between the substituents.[1][2] It is unique because it is flanked by two quaternary carbons (C1 and C3).[1][2] Key Feature: It lacks vicinal protons, resulting in a singlet (broadened only by long-range W-coupling).[1][2]

  • H4, H10, H8, H9: These sets are chemically equivalent pairs due to the symmetry plane.[1]

  • H5, H7: Bridgehead methines.

  • H6: The distal methylene, furthest from substituents.[1]

Visualization: Symmetry & Connectivity Logic[1][2]

Caption: Logical flow of substituent effects on proton environments. Note the isolation of H2, creating the diagnostic singlet.

Detailed Spectral Analysis (DMSO-d6)

The following data represents the standard assignment for 1-Carboxy-3-adamantanol in DMSO-d6 at 298 K.

The Diagnostic Region (10.0 – 4.0 ppm)

Unlike CDCl3, DMSO-d6 allows for the quantification of the functional groups, serving as a purity check.[1]

• ~12.0 - 12.2 ppm (1H, broad s): Carboxylic Acid proton (-COOH ).[1][2]

  • Note: This peak can drift depending on concentration and water content.[1][2]

• ~4.4 - 4.6 ppm (1H, s or broad): Hydroxyl proton (-OH ).[1][2]

  • Validation: Addition of

    will cause these two peaks to disappear (D-exchange), confirming their labile nature.[1][2]

The Skeletal Region (2.5 – 1.4 ppm)

The adamantane cage protons appear in a narrow window.[1][2]

Assignment	Shift (ppm)	Multiplicity	Integration	Mechanistic Insight
H2	2.10 – 2.20	Singlet (br)	2H	Critical Peak. Located between electron-withdrawing COOH and OH.[1][2] Deshielded and lacks vicinal neighbors.[1][2] Appearance of this singlet confirms 1,3-disubstitution.[1][2]
H5, H7	2.00 – 2.10	Broad Multiplet	2H	Bridgehead methines.[1][2] Coupled to H4, H6, H8, H9, H10.[1]
H8, H9	1.65 – 1.80	Multiplet	4H	Methylene protons adjacent to the Carboxyl group (C1).[1]
H4, H10	1.50 – 1.65	Multiplet	4H	Methylene protons adjacent to the Hydroxyl group (C3).[1]
H6	1.40 – 1.55	Multiplet	2H	Distal methylene.[1][2] Least affected by substituents, typically the most upfield signal.[2]

Note: Chemical shifts are referenced to residual DMSO pentet at 2.50 ppm.[1]

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and scientific integrity, follow this protocol. This method includes a built-in "Solubility Check" to prevent artifact peaks.[1][2]

Phase 1: Sample Preparation[1][2]

• Massing: Weigh 10–15 mg of 1-Carboxy-3-adamantanol into a clean vial.

  • Why? High concentration improves the signal-to-noise ratio for the broad -COOH peak.[1][2]

• Solvent Addition: Add 0.6 mL of DMSO-d6 (99.9% D).

  • Critical Step: Ensure the solvent is from a fresh ampoule to minimize water peak (~3.33 ppm in DMSO), which can overlap with cage signals or broaden exchangeable protons.[1]

• Homogenization: Vortex for 30 seconds. The solution should be perfectly clear.

  • Check: If cloudy, sonicate for 2 minutes.[1][2] Do not filter unless absolutely necessary, as filter binders can leach impurities.[1][2]

Phase 2: Acquisition Parameters (Standard 400/600 MHz)

• Pulse Sequence: zg30 (30° pulse) or equivalent.

• Relaxation Delay (D1): Set to 5–10 seconds .

  • Reasoning: The quaternary carbons adjacent to H2 and the rigid cage structure can lead to longer T1 relaxation times.[1][2] A short D1 will under-integrate the diagnostic H2 singlet.[1][2]

• Scans (NS): 16 (Routine) or 64 (High Precision).

• Spectral Width: -2 to 14 ppm (to capture the COOH proton).[1][2]

Phase 3: Processing & Validation[1][2]

• Phasing: Manual phasing is required for the broad -COOH peak.[1][2]

• Integration:

  • Calibrate the integration using the H2 singlet (2H) as the reference standard.[1][2]

  • Verify that the total aliphatic integration (1.4–2.2 ppm) equals 14 protons.[1][2]

  • Verify -OH (1H) and -COOH (1H) if visible.[1][2]

Visualization: Analysis Workflow[1][2]

Caption: Step-by-step experimental workflow ensuring correct integration and peak detection.

Comparative Analysis: Product vs. Precursor

A common error in synthesis is incomplete oxidation or carboxylation.[1][2] You must be able to distinguish the product from 1-Adamantanecarboxylic acid .[1][2]

Feature	1-Carboxy-3-adamantanol (Product)	1-Adamantanecarboxylic Acid (Precursor)
Symmetry	(Lower Symmetry)	(Higher Symmetry)
H2 Signal	Singlet (~2.15 ppm) .[1][2] Isolated between substituents.[1][2][3][4][5][6]	Multiplet (~1.9 ppm) . Adjacent to bridgeheads, not isolated.[1][2]
OH Signal	Present (~4.5 ppm in DMSO).[1][2]	Absent.
Aliphatic Pattern	Complex dispersion (1.4 - 2.2 ppm).[1][2]	Simple pattern: 3 distinct sets of peaks.[1][2][3]

Expert Insight: If you observe a multiplet at 1.9 ppm instead of a singlet at 2.15 ppm, your sample likely contains significant unreacted precursor.[1][2]

References

• PubChem. 3-Hydroxyadamantane-1-carboxylic acid (Compound Summary). National Library of Medicine.[1][2] Available at: [Link][1][2]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[1][2][6][7] Journal of Organic Chemistry, 62(21), 7512–7515.[1] (Standard reference for solvent residual peaks).

• Abraham, R. J., et al. (2006).[1][2][8] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry.[1][2][3][4][6][7][8][9][10] Available at: [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 3-Hydroxyadamantane-1-carboxylic acid | C11H16O3 | CID 2736518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.washington.edu [chem.washington.edu]
• 4. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. kgroup.du.edu [kgroup.du.edu]
• 8. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Spectral Characterization Guide: 3-Hydroxy-1-Adamantanecarboxylic Acid

Comparative FTIR Analysis for Process Control

Executive Summary

3-Hydroxy-1-adamantanecarboxylic acid (3-HACA) is a critical pharmacophore and intermediate, notably in the synthesis of DPP-4 inhibitors like Saxagliptin.[1][2] In industrial organic synthesis, it is typically produced via the oxidation of 1-adamantanecarboxylic acid (1-ACA) .[1][2]

For researchers and QC scientists, the challenge lies in rapidly verifying the hydroxylation of the adamantane cage without resorting to time-consuming NMR.[2] This guide details the specific Fourier Transform Infrared (FTIR) spectral shifts that definitively distinguish the product (3-HACA) from its precursor (1-ACA), focusing on the emergence of tertiary alcohol bands amidst a carboxylic acid background.

Comparative Spectral Analysis

The transition from 1-ACA to 3-HACA involves the introduction of a hydroxyl group at the tertiary carbon (C3) of the adamantane cage.[1] While both molecules share a carboxylic acid motif, the 3-HACA spectrum is characterized by a "Dual-Hydroxyl" signature and a distinct tertiary C-O stretch.[1][2]

Table 1: Critical Absorption Band Comparison[1]

Vibrational Mode	1-Adamantanecarboxylic Acid (Precursor)	3-Hydroxy-1-adamantanecarboxylic Acid (Product)	Diagnostic Value
O-H Stretch (Alcohol)	Absent	3300 – 3450 cm⁻¹ (Medium/Broad)	Primary Indicator. Appears as a distinct shoulder or peak superimposed on the broad acid dimer envelope.[1][2]
O-H Stretch (Acid)	2500 – 3300 cm⁻¹ (Very Broad)	2500 – 3300 cm⁻¹ (Very Broad)	Non-diagnostic (present in both).[1][2]
C=O Stretch (Acid)	1690 – 1710 cm⁻¹ (Strong)	1690 – 1710 cm⁻¹ (Strong)	Confirmation of carboxylic moiety integrity.[1][2]
C-O Stretch (Acid)	1250 – 1320 cm⁻¹	1250 – 1320 cm⁻¹	Non-diagnostic.[1][2]
C-O Stretch (3° Alcohol)	Absent	1100 – 1150 cm⁻¹ (Strong)	Secondary Indicator. Critical fingerprint band for the C3-OH bond.[1][2]
Adamantane C-H	2850 – 2950 cm⁻¹	2850 – 2950 cm⁻¹	Skeleton confirmation.[1][2]

Detailed Mechanistic Insight

1. The "Dual-Hydroxyl" Envelope (3000–3500 cm⁻¹) In 1-ACA, the O-H stretching region is dominated by the carboxylic acid dimer, creating a massive, broad absorption from 2500 to 3300 cm⁻¹.[1]

• The Shift: In 3-HACA, the new tertiary alcohol group adds a second O-H signal. Because tertiary alcohols are sterically hindered, their hydrogen bonding is often slightly weaker or structurally distinct from the acid dimer, causing their absorption to center higher (approx. 3350–3400 cm⁻¹).[2]

• Visual Cue: Look for a "peak on a hill"—a distinct hump or shoulder emerging on the high-frequency slope of the broad acid absorption.[1]

2. The Fingerprint Region (1000–1200 cm⁻¹) The most reliable confirmation comes from the C-O stretching vibration.

• 1-ACA: Shows the standard C-O stretch of a carboxylic acid dimer near 1280 cm⁻¹.[1][2]

• 3-HACA: Displays a new, sharp band in the 1100–1150 cm⁻¹ range.[1][2] This corresponds to the C-O stretch of a tertiary alcohol.[2][3] The rigidity of the adamantane cage often makes this band sharper than in flexible aliphatic alcohols.[2]

Experimental Protocol: Validated Workflow

To ensure reproducibility and sufficient resolution to see the alcohol shoulder, the following protocol is recommended.

Method A: Attenuated Total Reflectance (ATR) - Recommended for Rapid QC[1][2]

• Instrument: FTIR Spectrometer with Diamond/ZnSe ATR crystal.

• Sample State: Solid crystalline powder.[1][2]

• Parameters:

  • Resolution: 4 cm⁻¹ (Critical for resolving the alcohol shoulder).[2]

  • Scans: 32 or 64.

  • Range: 4000 – 600 cm⁻¹.[1][2]

• Procedure:

  • Clean crystal with isopropanol; collect background.[1][2]

  • Place ~10 mg of 3-HACA on the crystal.

  • Apply high pressure using the anvil clamp to ensure contact (adamantane derivatives are hard solids).[1][2]

  • Self-Validation: Check the C-H region (2850–2950 cm⁻¹). Absorbance should be >0.1 A.U.[1] If lower, re-clamp.[1][2]

Method B: KBr Pellet - Recommended for Structural Characterization[1][2]

• Ratio: 1:100 (Sample:KBr).[1][2]

• Grinding: Grind extensively.[1][2] Adamantane derivatives are waxy/crystalline; poor grinding leads to the Christiansen effect (distorted baselines).[2]

• Advantage: Provides better separation of the O-H bands compared to ATR.[2]

Process Control Workflow

The following diagram illustrates the decision logic for monitoring the hydroxylation reaction using FTIR.

Figure 1: Logic flow for confirming the synthesis of 3-hydroxy-1-adamantanecarboxylic acid from 1-adamantanecarboxylic acid using FTIR markers.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2736518, 3-Hydroxyadamantane-1-carboxylic acid.[1][2] Retrieved February 5, 2026 from [Link].[1][2]

• Spectroscopy Online (2018). The C=O[2] Bond, Part III: Carboxylic Acids.[1][2][4][5] Retrieved February 5, 2026 from [Link].[1][2]

• Spectroscopy Online (2017). Alcohols—The Rest of the Story (Differentiation of Primary, Secondary, and Tertiary).[2] Retrieved February 5, 2026 from [Link].[1][2]

Sources

• 1. 3-Hydroxyadamantane-1-carboxylic acid 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 3-Hydroxyadamantane-1-carboxylic acid | C11H16O3 | CID 2736518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. echemi.com [echemi.com]

Technical Comparison Guide: Mass Spectrometry Profiling of 1-Carboxy-3-adamantanol

Executive Summary

1-Carboxy-3-adamantanol (also known as 3-hydroxy-1-adamantanecarboxylic acid) is a critical bifunctional building block in the synthesis of dipeptidyl peptidase IV (DPP-4) inhibitors and other adamantane-based therapeutics.[1] Its rigid tricyclic cage structure provides unique lipophilicity and metabolic stability profiles.[1]

In drug development, distinguishing this compound from its metabolic precursors (e.g., 1-adamantanecarboxylic acid) and potential impurities (e.g., 1,3-adamantanediol) is paramount. This guide provides a definitive technical comparison of the mass spectrometry (MS) fragmentation patterns of 1-Carboxy-3-adamantanol against its closest structural analogs, establishing a self-validating identification protocol.

Compound Profile & Structural Context[1][2][3][4][5][6][7][8]

The adamantane cage is electronically unique; the bridgehead carbons (positions 1, 3, 5, 7) are the primary sites for functionalization. The presence of both a carboxylic acid and a hydroxyl group at bridgehead positions creates a specific "push-pull" fragmentation dynamic under Electron Ionization (EI).[1]

Property	Specification
IUPAC Name	3-Hydroxyadamantane-1-carboxylic acid
CAS Number	42711-75-1
Molecular Formula	C₁₁H₁₆O₃
Molecular Weight	196.24 g/mol
Key Functional Groups	Tertiary Alcohol (C3), Carboxylic Acid (C1)
Primary Ionization Mode	Electron Ionization (EI, 70 eV)

Experimental Protocol: GC-MS Identification

To ensure reproducibility and accurate spectral comparison, the following standardized protocol is recommended. While direct injection is possible, derivatization is preferred to improve peak symmetry and volatility.

Sample Preparation (Method A: Methyl Ester Derivatization - Recommended)

• Rationale: The carboxylic acid moiety can lead to peak tailing and thermal degradation. Methylation stabilizes the molecule and improves GC behavior.

• Dissolution: Dissolve 5 mg of 1-Carboxy-3-adamantanol in 1 mL of Methanol.

• Catalysis: Add 100 µL of H₂SO₄ (conc.) or BF₃-Methanol complex.

• Reaction: Heat at 60°C for 30 minutes.

• Extraction: Add 1 mL water and extract with 1 mL Hexane or Dichloromethane (DCM).[1]

• Analysis: Inject the organic layer.[1]

Sample Preparation (Method B: Direct Injection)

• Rationale: Rapid screening of raw materials.[1]

• Solvent: Dissolve 1 mg/mL in Acetone or Ethyl Acetate.

• Note: Ensure the injection port liner is deactivated to prevent adsorption of the free acid.

Instrument Parameters (Agilent 5977/7890 or equivalent)

• Column: DB-5ms or HP-5ms (30m x 0.25mm, 0.25µm film).[1]

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1]

• Inlet: Split 20:1, 250°C.

• Oven Program: 80°C (1 min hold) → 20°C/min → 300°C (5 min hold).

• Source Temp: 230°C.

• Ionization: EI, 70 eV.[1]

Fragmentation Analysis & Mechanism

The fragmentation of 1-Carboxy-3-adamantanol is driven by the stability of the adamantyl cation and the facile loss of the functional groups.

Primary Fragmentation Pathway

Under 70 eV EI, the molecular ion (m/z 196 ) is typically weak or absent due to rapid fragmentation. The pathway follows two major routes:

• Alpha-Cleavage (Loss of Carboxyl): The bond between the cage C1 and the carboxyl carbon is cleaved. This releases the radical •COOH (45 Da) and generates the 3-hydroxy-1-adamantyl cation (m/z 151) .[1] This is often the base peak or a major diagnostic ion.

• Dehydration (Loss of Water): The tertiary alcohol at C3 is prone to elimination, losing H₂O (18 Da).

• Sequential Loss: The m/z 151 ion often loses water to form the dehydro-adamantyl cation (m/z 133) .[1]

Visualization of Fragmentation Logic

The following diagram illustrates the mechanistic flow from the parent molecule to the diagnostic fragments.

Figure 1: Mechanistic fragmentation pathway of 1-Carboxy-3-adamantanol under Electron Ionization.

Comparative Analysis: Target vs. Alternatives

To positively identify 1-Carboxy-3-adamantanol, one must distinguish it from its synthetic precursors.[1] The table below contrasts the Target with 1-Adamantanecarboxylic acid (lacks -OH) and 1-Adamantanol (lacks -COOH).[1]

Diagnostic Ion Comparison Table

Feature	1-Carboxy-3-adamantanol (Target)	1-Adamantanecarboxylic Acid (Alternative A)	1-Adamantanol (Alternative B)[1]
Molecular Weight	196	180	152
Base Peak (Typical)	m/z 151 (or 133)	m/z 135	m/z 95 (or 134)
Key Loss 1	M - 45 (Loss of COOH) → 151	M - 45 (Loss of COOH) → 135	M - 18 (Loss of H₂O) → 134
Key Loss 2	151 - 18 (Loss of H₂O) → 133	Cage fragmentation (m/z 93,[1] 79)	Cage fragmentation (m/z 93,[2] 79)
Diagnostic Shift	+16 Da shift in the adamantyl cation (135 → 151) due to the -OH group.	Reference standard for the unsubstituted cage (m/z 135).	Lacks the carboxyl loss (-45); shows strong dehydration.[1]

Comparative Workflow Diagram

This workflow demonstrates how to use the specific ions to filter and identify the correct compound in a complex mixture.

Figure 2: Decision logic for identifying adamantane derivatives based on diagnostic ions.

Interpretation of Results

When analyzing the mass spectrum of your sample:

• Look for m/z 151: This is the "smoking gun."[1] It represents the adamantane cage retaining the hydroxyl group after the carboxylic acid has been cleaved. If you see m/z 135 instead, your hydroxylation failed, and you have the starting material.

• Check for m/z 133: This confirms the presence of the hydroxyl group (via water loss). A pure 1-adamantanecarboxylic acid spectrum will not show a significant peak at 133.[1]

• Low Mass Region (m/z < 100): Expect a complex series of peaks at 93, 91, 79, and 77. These are common to all adamantane derivatives and represent the disintegration of the cage into aromatic and tropylium-like species. They confirm the adamantane core but do not identify the substituents.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2736518, 3-Hydroxyadamantane-1-carboxylic acid.[1] Retrieved from [Link]

• National Institute of Standards and Technology (NIST). Mass Spectrum of 1-Adamantanecarboxylic acid.[1] NIST Mass Spectrometry Data Center.[1] Retrieved from [Link]

• Chemistry LibreTexts (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Ivleva, E. A., et al. (2018). Synthesis of (3-Hydroxyadamantan-1-yl)methanols.[1][3] Russian Journal of Organic Chemistry, 54(9), 1294–1300. (Demonstrates synthesis and characterization of related hydroxy-adamantane derivatives).

Sources

• 1. 3-Hydroxyadamantane-1-carboxylic acid | C11H16O3 | CID 2736518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Overcoming the Chromophore Void: HPLC Method Development for Adamantane Carboxylic Acids

Executive Summary: The "Invisible" Analyte

Adamantane carboxylic acids (ACAs) represent a distinct challenge in HPLC method development. Structurally, they consist of a lipophilic, diamondoid "cage" (tricyclo[3.3.1.1^3,7]decane) attached to a polar carboxylic acid tail.

The Analytical Problem: ACAs possess no significant chromophores . They lack conjugated

-systems, meaning they are virtually invisible to standard UV detection (254 nm). While the carboxylic acid carbonyl group absorbs weakly at 200–210 nm, this region is plagued by solvent cutoffs, baseline drift, and poor selectivity.

This guide compares three distinct methodological approaches to solving this problem, culminating in a recommended protocol that balances sensitivity with robustness.

Comparative Analysis of Detection Strategies

We evaluated three primary methodologies for ACA analysis. The comparison below assumes a standard C18 reversed-phase separation.

Table 1: Performance Matrix

Feature	Method A: Pre-Column Derivatization (Recommended)	Method B: Refractive Index (RI)	Method C: Direct Low-UV (205 nm)
Detection Principle	UV-tagging with p-Bromophenacyl bromide (PBPB)	Bulk property (Refractive Index difference)	Weak absorbance of carbonyl transition
Sensitivity (LOD)	High (1–10 ng/mL)	Low (10–100 µg/mL)	Moderate/Poor (1–10 µg/mL)
Gradient Compatibility	Yes (Full gradient capability)	No (Isocratic only)	Limited (Baseline drift issues)
Selectivity	High (Specific to carboxylic acids)	Low (Universal detection)	Low (Detects all organic impurities)
Sample Prep Time	High (30–45 min reaction)	Low (Direct injection)	Low (Direct injection)
Primary Use Case	Biological matrices, trace impurity analysis	Raw material purity (Assay >95%)	Quick screening (High purity only)

Expert Insight on Selection

• Choose Method A (Derivatization) if you are analyzing ACAs in plasma, urine, or complex reaction mixtures where sensitivity and peak identification are critical. The PBPB tag shifts absorbance to ~254 nm, increasing signal-to-noise by orders of magnitude.

• Choose Method B (RI) only for bulk substance assay (e.g., checking the purity of a raw material drum). RI is temperature-sensitive and cannot tolerate the gradient elution required to separate lipophilic impurities.

Deep Dive: The Derivatization Protocol (Method A)

This protocol utilizes p-Bromophenacyl Bromide (PBPB) to convert the "invisible" adamantane acid into a UV-active phenacyl ester. This reaction is specific, quantitative, and robust.

The Mechanism

The reaction proceeds via nucleophilic attack of the carboxylate anion on the alkyl halide of the PBPB reagent.

Step-by-Step Workflow

Reagents Required:

• p-Bromophenacyl bromide (PBPB) (10 mg/mL in Acetonitrile)

• Potassium Bicarbonate (KHCO₃) or Triethylamine (Catalyst/Base)

• 18-Crown-6 (Phase transfer catalyst, optional but recommended for speed)

• Mobile Phase: Acetonitrile (ACN) / Water (HPLC Grade)

Protocol:

• Preparation: Dissolve 10 mg of the Adamantane Carboxylic Acid sample in 1.0 mL of Methanol. Neutralize by adding 5 mg of KHCO₃.

• Evaporation: Evaporate the solvent under Nitrogen flow (to remove water/methanol which can interfere).

• Reaction: Add 1.0 mL of PBPB Reagent and 2.0 mL of dry ACN.

  • Critical Step: Add 10 µL of 18-crown-6 solution (catalyst) to accelerate the reaction.

• Incubation: Heat at 80°C for 30 minutes in a sealed reaction vial.

• Quench: Cool to room temperature. (Optional: Add weak acid to quench excess base, though usually unnecessary for C18).

• Injection: Inject 10 µL directly into the HPLC.

HPLC Conditions (Derivatized)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry), 4.6 x 150 mm, 5 µm.

• Mobile Phase: Isocratic ACN:Water (80:20 v/v). Note: The adamantane group is highly lipophilic; high organic content is required.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 254 nm .

• Temperature: 30°C.

Visualizing the Workflow

The following diagrams illustrate the decision logic and the specific derivatization workflow.

Diagram 1: Method Selection Logic

Caption: Decision tree for selecting the appropriate detection method based on analyte concentration and matrix complexity.

Diagram 2: PBPB Derivatization Reaction Scheme

Caption: Workflow for pre-column derivatization using p-Bromophenacyl bromide to enable UV detection.

Troubleshooting & Validation (Self-Correcting Protocols)

To ensure scientific integrity (E-E-A-T), the method must be self-validating.

The "Ghost Peak" Check

Derivatization reagents often produce excess by-products (e.g., hydrolysis of PBPB to the corresponding alcohol).

• Validation Step: Always run a Reagent Blank (Reagent + Solvents + Heat, NO Analyte).

• Correction: Any peaks present in the blank must be subtracted or chromatographically resolved from the Adamantane peak. The Adamantane derivative is highly lipophilic and usually elutes after the reagent by-products on a C18 column.

pH Control for Direct Methods

If you attempt Method C (Low UV) or Method B (RI) , you are analyzing the free acid.

• Risk: The pKa of adamantane carboxylic acid is ~5.0. If the mobile phase pH is near 5.0, the analyte will split between ionized and non-ionized forms, causing split peaks or severe tailing.

• Correction: Buffer the mobile phase to pH 2.5 (using Phosphate or Formic acid) to keep it fully protonated (neutral) for better retention and peak shape.

Solubility Issues

Adamantane derivatives are prone to precipitation in high-water mobile phases.

• Rule: Do not use less than 40% organic modifier (Acetonitrile/Methanol) in the mobile phase, or the analyte may precipitate on the column head, leading to high backpressure and memory effects.

References

• Sperlingová, I., et al. (2004).[2] "A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column." Analytical and Bioanalytical Chemistry, 378(2), 536-543.[2] (Demonstrates HPLC separation of carboxylic acids). [Link]

• National Institute of Standards and Technology (NIST). Adamantane-1-carboxylic acid Mass Spectrum and Properties. [Link]

• PubChem. 1-Adamantanecarboxylic acid Compound Summary. (Chemical safety and physical properties).[3][4] [Link]

• Organic Syntheses. Preparation of 1-Adamantanecarboxylic acid. (Background on synthesis and solubility). [Link]

Sources

• 1. validated hplc methods: Topics by Science.gov [science.gov]
• 2. A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Adamantanecarboxylic acid | C11H16O2 | CID 303802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Adamantanecarboxylic acid | C11H16O2 | CID 13235 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Comparison Guide: Purity Assessment of 1-Carboxy-3-adamantanol via GC-MS

Executive Summary

1-Carboxy-3-adamantanol (CAS: 42711-75-1), a critical intermediate in the synthesis of adamantane-based therapeutics (e.g., DPP-4 inhibitors for diabetes), presents a distinct analytical challenge. Its dual functionality—a hydrophilic carboxylic acid group and a hydroxyl group attached to a bulky, lipophilic adamantane cage—creates a "polarity paradox." It is too polar for direct Gas Chromatography (GC) and lacks the conjugated chromophores required for high-sensitivity HPLC-UV analysis.

This guide evaluates the Silylation-GC-MS protocol as the premier method for purity assessment, comparing its efficacy against HPLC and qNMR alternatives. We demonstrate that while operationally more demanding due to derivatization, the GC-MS workflow offers superior resolution of structural isomers and trace impurity identification that other methods miss.

Part 1: The Analytical Challenge & Solution

The Physicochemical Barrier

Direct injection of 1-Carboxy-3-adamantanol into a GC system results in:

• Adsorption: The free carboxylic acid interacts with active sites in the inlet liner, causing severe peak tailing.

• Thermal Degradation: The hydroxyl group can undergo dehydration at high injector temperatures (

  ).

• Non-Volatility: The hydrogen-bonding network significantly raises the boiling point, preventing elution.

The Solution: Double-Silylation Derivatization

To render the molecule GC-amenable, we employ BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (Trimethylchlorosilane) catalyst. This reagent simultaneously protects both the hydroxyl (-OH) and carboxyl (-COOH) groups, replacing active hydrogens with trimethylsilyl (TMS) groups.

Chemical Transformation:

Workflow Visualization

The following diagram illustrates the critical reaction pathway and analytical flow.

Figure 1: Optimized derivatization and analysis workflow for 1-Carboxy-3-adamantanol.

Part 2: Detailed Experimental Protocol

Reagents & Standards

• Analyte: 1-Carboxy-3-adamantanol (>98% purity).

• Derivatizing Agent: BSTFA + 1% TMCS (Sigma-Aldrich/Merck).

• Solvent: Anhydrous Pyridine (acts as an acid scavenger and catalyst).

• Internal Standard (IS): n-Tetradecane or Adamantane (if available pure) to correct for injection variability.

Derivatization Procedure

• Weighing: Accurately weigh

  of sample into a 2 mL GC crimp vial.

• Dissolution: Add

  of anhydrous pyridine. Vortex until fully dissolved.

• Reaction: Add

  of BSTFA + 1% TMCS. Cap immediately with a PTFE-lined cap.

  • Note: Moisture is the enemy. Ensure all glassware and solvents are dry.

• Incubation: Heat the vial at 70°C for 30 minutes in a dry block heater.

  • Causality: This temperature overcomes the steric hindrance of the adamantane cage, ensuring quantitative conversion of the tertiary hydroxyl group.

• Cooling: Allow to cool to room temperature. Dilute with

  of Ethyl Acetate or Dichloromethane if peak signals are saturated.

GC-MS Parameters

• Column: Rxi-5Sil MS or DB-5ms (30m

  0.25mm 0.25 m).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Split Mode (50:1), 280°C.

• Oven Program:

  • Initial: 100°C (Hold 1 min)

  • Ramp: 15°C/min to 300°C

  • Final: 300°C (Hold 5 min)

• MS Source: 230°C, EI (70 eV).

• Scan Range: 40–500 m/z.

Part 3: Comparative Analysis

The following table contrasts the GC-MS method against common alternatives found in drug development labs.

Table 1: Performance Matrix

Feature	GC-MS (Derivatized)	HPLC-UV (Direct)	qNMR ( H)
Analyte Suitability	Excellent (after silylation)	Poor (Weak UV absorption @ 200-210nm)	Excellent
Sensitivity (LOD)	High (< 1 ppm)	Low (> 100 ppm)	Moderate (~1000 ppm)
Specificity	Superior (Mass fingerprint identifies impurities)	Low (Co-elution risks; relies on retention time)	High (Structural certainty)
Impurity Profiling	Detects synthesis byproducts (e.g., bromo-adamantanes)	Blind to impurities without chromophores	Can miss trace impurities
Workflow	Complex (Requires derivatization)	Simple (Dissolve & Inject)	Simple (Dissolve & Scan)
Throughput	Moderate (30-45 min/sample)	High (10-20 min/sample)	Low (Instrument time cost)

Why GC-MS Wins for Purity

While qNMR is the gold standard for assay (absolute quantification), it struggles to detect trace impurities below 0.1%. HPLC-UV fails because the adamantane cage is transparent to UV light, forcing reliance on refractive index (RI) or CAD detectors, which lack the sensitivity for trace analysis.

GC-MS is the only method that provides:

• High Sensitivity: The Bis-TMS derivative ionizes efficiently.

• Structural Confirmation: The mass spectrum confirms the presence of the adamantane core (characteristic fragments at m/z 135, 149) and the TMS groups (m/z 73).

• Impurity Segregation: It easily separates the target from common synthesis impurities like 1-Adamantanecarboxylic acid (Mono-TMS derivative) and 1,3-Adamantanedicarboxylic acid (Bis-TMS ester).

Part 4: Data Interpretation & Validation

Identifying the Target Peak

The Bis-TMS derivative of 1-Carboxy-3-adamantanol (

) will elute later than the mono-substituted impurities.

• Target Peak (Bis-TMS): Look for molecular ion

  or (Loss of methyl from TMS).

• Impurity A (1-Adamantanecarboxylic acid): Elutes earlier. Mass spectrum shows Mono-TMS ester (

  ).

• Impurity B (3-Bromo-1-adamantanecarboxylic acid): Distinct isotopic pattern of Bromine (

  ) in the mass spectrum.

Method Validation Metrics (Self-Validating System)

To ensure trustworthiness, the protocol must pass these criteria:

• Derivatization Efficiency: Analyze a sample at 30 min and 60 min incubation. Peak area difference should be

  .

• Blank Check: Inject a reagent blank (Pyridine + BSTFA). Ensure no peaks co-elute with the analyte.

• Linearity:

  over the range of 0.05 mg/mL to 1.0 mg/mL.

References

• BenchChem. (2025).[1] Assessing the Purity of 1,3-Bis(4-hydroxyphenyl)adamantane: A Comparative Guide to HPLC and GC-MS Analysis. Link

• Sigma-Aldrich. (n.d.). BSTFA + TMCS as a Derivatization Reagent for GC. Link

• National Institutes of Health (NIH). (2023). GC-MS analysis of eight aminoindanes using three derivatization reagents. PubMed.[2] Link

• PubChem. (n.d.). 1-Carboxy-3-adamantanol Compound Summary. Link

• TCI Chemicals. (n.d.). GC Derivatization Reagents: Silylation Protocols. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-Carboxy-3-adamantanol | C11H16O3 | CID 677006 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Definitive Guide to Reference Standards for 1-Carboxy-3-adamantanol Analysis

Topic: Reference Standards for 1-Carboxy-3-adamantanol Analysis Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary

1-Carboxy-3-adamantanol (3-hydroxy-1-adamantanecarboxylic acid, CAS 42711-75-1) is a critical bicyclic intermediate in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, most notably Saxagliptin .[1] Its unique adamantane cage structure confers lipophilicity and metabolic stability to the final drug product, but it also presents significant analytical challenges: the lack of a strong UV chromophore .

This guide objectively compares the performance of Qualified Reference Standards (QRS) versus Reagent Grade (RG) alternatives.[1] It further evaluates the analytical methodologies (HPLC-CAD vs. GC-FID vs. HPLC-UV) required to validate these standards, providing a self-validating protocol for establishing an in-house Primary Reference Standard using quantitative NMR (qNMR).

Part 1: The Standard Landscape – Qualified vs. Reagent Grade

In regulatory environments (GMP/GLP), the "purity" on a commercial reagent label is insufficient for quantitative assay use. The following comparison highlights the operational risks of using Reagent Grade materials compared to a fully characterized Qualified Reference Standard.

Comparative Performance Matrix

Feature	Qualified Reference Standard (QRS)	Reagent Grade (RG) Alternative	Impact on Data Integrity
Assay Assignment	Mass Balance or qNMR (e.g., 99.4% w/w)	Area Normalization (e.g., >97% area)	RG ignores water/solvent/inorganic content, leading to 2-5% potency errors .[1]
Traceability	Traceable to SI units (via NIST/BIPM weights or qNMR IS)	Traceable only to manufacturer's batch	RG fails ICH Q7 requirements for critical intermediate testing.[1]
Impurity Profiling	Quantified structurally (Isomers, regio-isomers)	Generic "Total Impurities"	RG may contain the 1,3-dicarboxy analogue, skewing stoichiometry in Saxagliptin coupling.
Water Content	Measured via Karl Fischer (KF)	Often Hygroscopic; rarely measured	Adamantane derivatives can retain moisture; RG usage risks weighing errors.[1]

The "Hidden" Impurity Risk

1-Carboxy-3-adamantanol is synthesized via the Koch-Haaf carboxylation or oxidation of adamantane precursors.[1] Common impurities include:

• Adamantane-1-carboxylic acid: Lacks the hydroxyl group.[1]

• 1,3-Adamantanedicarboxylic acid: Over-oxidized byproduct.[1]

• Isomeric impurities: (e.g., 4-hydroxy derivatives).[1]

Scientific Insight: A Reagent Grade standard with 98% HPLC purity might actually be only 92% potent due to occluded solvents and moisture, causing a 6% systematic error in the assay of the Saxagliptin starting material. This directly impacts the yield and stoichiometry of the subsequent amide coupling step.

Part 2: Analytical Methodologies for Standard Qualification

Because 1-Carboxy-3-adamantanol lacks a conjugated

-system, it is virtually invisible to standard UV detection above 210 nm.[1] Selecting the right detection method is crucial for qualifying the standard.

Method Comparison: Detecting the "Invisible"

Methodology	HPLC-CAD (Charged Aerosol)	GC-FID (Derivatized)	HPLC-UV (Low )
Principle	Universal detection based on particle charge	Flame ionization of carbon atoms	Absorbance at 200–205 nm
Sensitivity (LOD)	High (< 10 ng)	High (< 5 ng)	Poor (> 100 ng)
Linearity ( )	> 0.995 (Curvilinear)	> 0.999	> 0.990
Specificity	Excellent for non-volatiles	Excellent for isomers	Low (Solvent cut-off interference)
Suitability	Recommended for Purity	Recommended for Potency	Not Recommended

Recommendation

For the qualification of 1-Carboxy-3-adamantanol Reference Standards, GC-FID (after methylation) is the superior choice for potency assignment due to its high resolution of structural isomers.[1] HPLC-CAD is the preferred orthogonal method for impurity profiling of non-volatile salts.[1]

Part 3: Protocol – Establishing a Self-Validating Primary Standard[1]

Objective: Characterize a commercial lot of 1-Carboxy-3-adamantanol to serve as an Internal Primary Standard.

Workflow Diagram

The following DOT diagram illustrates the "Mass Balance" approach combined with qNMR for absolute purity assignment.

Caption: Workflow for qualifying a primary reference standard using orthogonal analytical techniques.

Detailed Protocol: GC-FID Purity Assessment

Rationale: Direct injection of carboxylic acids can lead to peak tailing.[1] Derivatization to the methyl ester improves peak shape and resolution.[1]

• Derivatization Reagent: 14% Boron Trifluoride (

  ) in Methanol.

• Sample Preparation:

  • Weigh 25 mg of 1-Carboxy-3-adamantanol into a reaction vial.

  • Add 2.0 mL of

    -Methanol.[1]

  • Heat at 60°C for 30 minutes.

  • Cool and extract with 2.0 mL of n-Heptane.

  • Inject the upper heptane layer.[1]

• GC Conditions:

  • Column: DB-Wax or equivalent (30m x 0.25mm, 0.25µm).[1]

  • Carrier Gas: Helium at 1.0 mL/min.[1]

  • Temp Program: 100°C (hold 1 min)

    20°C/min 240°C (hold 5 min).

  • Detector: FID at 260°C.

• Calculation: Use % Area Normalization to determine organic purity (

  ).[1]

Potency Calculation (Mass Balance Equation)

To assign the final assay value (

) to your standard: [1]

Where:

• : Organic purity by GC-FID (decimal).[1]
• : Water content by Karl Fischer.[1]
• : Residue on Ignition (sulfated ash).[1]
• : Residual Solvents (by GC-Headspace).[1]

Part 4: The Saxagliptin Context

Understanding why this standard matters requires visualizing the synthesis pathway.[1] 1-Carboxy-3-adamantanol is the scaffold upon which the chiral glycine moiety is built.[1]

Caption: Synthesis pathway showing the propagation of impurities from the intermediate to the final drug substance.

Causality: If the 1-Carboxy-3-adamantanol standard is not specific enough to resolve the des-hydroxy impurity (1-adamantanecarboxylic acid), this impurity will carry through the synthesis, resulting in a "Des-hydroxy Saxagliptin" impurity in the final API, which is difficult to purge.[1]

References

• PubChem. 3-Hydroxyadamantane-1-carboxylic acid (Compound).[1][2][3] National Library of Medicine.[1] Available at: [Link]

• Sperlingová, I., et al. (2004).[1][4] A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column.[1][4] Analytical and Bioanalytical Chemistry.[1][4][5][6][7] Available at: [Link]

• Organic Syntheses. 1-Adamantanecarboxylic acid.[1][8] Org.[1] Synth. 1964, 44, 1. Available at: [Link][1]

Sources

• 1. 3-Hydroxyadamantane-1-carboxylic acid | C11H16O3 | CID 2736518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Carboxy-3-adamantanol | C11H16O3 | CID 677006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Hydroxy-1-adamantanecarboxylic Acid 97.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 4. A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ptfarm.pl [ptfarm.pl]
• 7. synthinkchemicals.com [synthinkchemicals.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-Carboxy-3-adamantanol

[1][2][3]

Executive Summary & Immediate Action Plan

Status: Hazardous Chemical Waste (Irritant, Harmful if Swallowed).[1][2] Primary Disposal Method: High-temperature incineration equipped with an afterburner and scrubber.[1][2] Prohibited Actions: Do NOT discharge into municipal sewer systems, sinks, or standard trash bins.[2]

Quick Reference Protocol:

• Segregate: Isolate from strong oxidizing agents.[1][2][3]

• Containerize: Use a chemically compatible container (HDPE or Glass) with a tight-sealing lid.[1][2]

• Label: Affix a hazardous waste label detailing the full chemical name and primary hazards (Irritant).

• Hand-off: Transfer to your facility's Environmental Health & Safety (EHS) unit for off-site thermal destruction.

Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of 1-Carboxy-3-adamantanol is critical for selecting the correct waste stream.[1][2] This compound is a stable organic solid that poses environmental risks if leached into groundwater.[1][2]

Property	Data	Operational Implication
Chemical Name	1-Carboxy-3-adamantanol	Use full name on waste tags (No abbreviations).
Synonyms	3-Hydroxy-1-adamantanecarboxylic acid	Alternate name for inventory verification.[1][2][4][5]
CAS Number	42711-75-1	Unique identifier for waste manifesting.[1][2][4]
Physical State	Solid (Crystalline Powder)	Dust generation is a spill hazard.[2][4]
Solubility	Insoluble in water; Soluble in DMSO, Methanol	Do not aqueous flush. Use organic solvent streams.[2][4]
Melting Point	203–207 °C	Stable solid; requires high-temp incineration.[1][2][4]
GHS Hazards	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritation	PPE (Gloves, Goggles) is mandatory during handling.[4]

Waste Segregation & Decision Logic

Effective disposal begins with proper segregation at the point of generation.[1][2][4] The physical state of the waste dictates the disposal pathway.[1][2][4]

Disposal Decision Tree

Figure 1: Logic flow for determining the correct waste stream based on the physical state and solvent composition.[4]

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Applicability: Expired reagents, contaminated weighing boats, or excess dry powder.[2]

• Container Selection: Select a wide-mouth HDPE (High-Density Polyethylene) or amber glass jar.[1][2] Ensure the lid has a chemically resistant liner (e.g., PTFE).[1][2]

• Transfer:

  • Work inside a chemical fume hood to prevent inhalation of dust.[1][2]

  • Transfer the solid carefully to avoid aerosolization.[1][2]

• Labeling:

  • Mark the container as "Hazardous Waste."[1][2]

  • List constituents: "1-Carboxy-3-adamantanol (100%)."[1][2]

  • Check hazard boxes: "Toxic" and "Irritant."[1][2]

• Storage: Store in a cool, dry area away from oxidizers until pickup.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures or mother liquors containing the substance.[1][2][6]

• Solvent Identification: Determine the primary solvent used (e.g., Methanol vs. Dichloromethane).[1][2]

• Segregation:

  • If Halogenated (DCM, Chloroform): Pour into the "Halogenated Organic Waste" carboy.[1][2]

  • If Non-Halogenated (Methanol, DMSO, Acetone): Pour into the "Non-Halogenated Organic Waste" carboy.[2]

• Concentration: Ensure the concentration of 1-Carboxy-3-adamantanol is noted on the waste tag if it exceeds 1% w/v, as this may impact the incinerator's feed rate.[1][2]

Emergency Spill Response

In the event of a spill, containment must prioritize preventing dust inhalation and environmental release.[1][2][4]

Spill Response Workflow

Figure 2: Step-by-step spill remediation process minimizing dust exposure.

Specific Cleanup Steps:

• Dampen: Do not dry sweep.[1][2] Lightly mist the spilled powder with water or cover with damp paper towels to prevent airborne dust.[1][2]

• Scoop: Use a plastic scoop or dustpan dedicated to chemical waste.[1][2]

• Wipe: Clean the surface with a detergent solution.[1][2] 1-Carboxy-3-adamantanol is insoluble in water alone; a surfactant (soap) helps lift the residue.[1][2]

• Dispose: Place all cleanup materials (towels, gloves) into the solid hazardous waste container.

Regulatory Compliance & Classification

US EPA (RCRA) Status

While 1-Carboxy-3-adamantanol is not explicitly listed on the P-list (acutely hazardous) or U-list (toxic) [1], it is regulated as a characteristic chemical waste due to its toxicity and environmental impact.[1][2]

• Waste Code: Generally classified as Non-Regulated Chemical Waste unless mixed with listed solvents (e.g., F-listed solvents).[1][2]

• Generator Responsibility: The waste generator must characterize the waste.[1][2][4][7] Due to the H302 (Harmful if swallowed) classification, it should be managed as Hazardous Waste to ensure thermal destruction.[1][2]

European Regulations (REACH/CLP)[2]

• Water Hazard Class (WGK): Class 3 (Highly hazardous to water) [2].[1][2]

• Disposal Code (EWC): Typically falls under 16 05 08 (discarded organic chemicals consisting of or containing hazardous substances).[1][2]

References

• PubChem. (n.d.).[1][2] 1-Carboxy-3-adamantanol Compound Summary. National Library of Medicine.[1][2] Retrieved February 5, 2026, from [Link]4]

• Fisher Scientific. (2025).[1][2][3] 3-Hydroxy-1-adamantanecarboxylic Acid Safety Data Sheet. Thermo Fisher Scientific.[1][2] Retrieved February 5, 2026, from ]">https://www.fishersci.com[4]

Sources

• 1. 3-Hydroxyadamantane-1-carboxylic acid | C11H16O3 | CID 2736518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Carboxy-3-adamantanol | C11H16O3 | CID 677006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. Waste Code [rcrainfo.epa.gov]
• 5. calpaclab.com [calpaclab.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Download [lf-public.deq.utah.gov:443]

Comprehensive Safety and Handling Guide for 1-Carboxy-3-adamantanol

This guide provides essential safety protocols and operational directives for the handling and disposal of 1-Carboxy-3-adamantanol. As a research chemical, its toxicological properties may not be fully characterized. Therefore, a cautious and proactive approach to safety is paramount. The following procedures are based on established best practices for handling analogous adamantane derivatives and are designed to ensure the safety of all laboratory personnel.

Hazard Assessment and Core Principles

1-Carboxy-3-adamantanol, a member of the adamantane family, is anticipated to share hazard characteristics with similar functionalized adamantanes. These compounds are generally classified as irritants to the skin and eyes and may cause respiratory irritation.[1][2][3][4] The primary routes of exposure are inhalation, skin contact, and eye contact.[5] The foundational principle of this guide is to minimize all potential routes of exposure through a combination of engineering controls, personal protective equipment (PPE), and stringent operational protocols.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection and proper use of PPE are critical for mitigating the risks associated with handling 1-Carboxy-3-adamantanol. The following table outlines the minimum required PPE.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles with Side Shields	Essential for protecting the eyes from dust particles and accidental splashes. Must conform to EN 166 (EU) or NIOSH (US) standards.[6]
Face Shield	Recommended when there is a significant risk of splashing, such as during bulk transfers or solution preparation.[7]
Hand Protection	Chemical-Resistant Gloves	Nitrile rubber gloves are a suitable choice. It is crucial to inspect gloves for any signs of degradation or perforation before each use.[8] Always wash hands thoroughly after removing gloves.[6]
Body Protection	Laboratory Coat	A flame-retardant lab coat should be worn and kept fully buttoned to protect against accidental spills and contamination of personal clothing.[7]
Respiratory Protection	Particulate Respirator	A NIOSH-approved N100 or CEN-approved FFP3 particulate respirator is recommended as a backup to engineering controls, especially when handling the solid compound outside of a fume hood.[6] If a respirator is the sole means of protection, a full-face supplied-air respirator is required.[6]

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach to handling 1-Carboxy-3-adamantanol is crucial for ensuring safety. The following workflow diagram and detailed steps provide a clear and logical sequence for laboratory operations.

Caption: A simplified workflow for the safe handling of 1-Carboxy-3-adamantanol.

Step 1: Preparation and Pre-Use Inspection

• Engineering Controls: All work with 1-Carboxy-3-adamantanol should be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[5][7][9]

• PPE Donning: Before entering the designated handling area, don all required PPE as specified in the table above.

• Material Inspection: Visually inspect the container of 1-Carboxy-3-adamantanol for any signs of damage or leakage.

Step 2: Handling and Experimental Use

• Avoid Dust Generation: When handling the solid form, use techniques that minimize the creation of dust. Avoid dry sweeping of any spills.[6]

• Portioning and Weighing: Conduct all portioning and weighing of the compound within the fume hood.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Spill Management: In the event of a small spill, carefully clean the area using appropriate absorbent materials. For larger spills, evacuate the area and follow your institution's emergency procedures. All spill cleanup materials must be treated as hazardous waste.[10]

Step 3: Decontamination

• Equipment: All non-disposable equipment that has come into contact with 1-Carboxy-3-adamantanol should be thoroughly decontaminated.

• Work Surfaces: Clean and decontaminate all work surfaces within the fume hood after each use.

• PPE Removal: Remove PPE in a manner that avoids cross-contamination. Gloves should be removed last and disposed of immediately. Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan: Responsible Waste Management

The proper disposal of 1-Carboxy-3-adamantanol and any contaminated materials is a critical final step in the handling process. Adherence to all local, state, and federal regulations is mandatory.[11]

Caption: A clear disposal pathway for all waste generated from 1-Carboxy-3-adamantanol.

Waste Segregation and Disposal Protocol:

• Solid Waste:

  • Place unused or expired 1-Carboxy-3-adamantanol in a clearly labeled, sealed container for hazardous waste.

  • Contaminated consumables such as gloves, weigh boats, and absorbent pads should also be collected in a designated hazardous waste container.[10]

• Liquid Waste:

  • Collect all contaminated solvents and solutions in a compatible, sealed, and clearly labeled hazardous waste container.

  • Do not mix incompatible waste streams.

• Disposal:

  • All waste containing 1-Carboxy-3-adamantanol must be disposed of through a licensed professional waste disposal service.[12]

  • Incineration in a facility equipped with an afterburner and scrubber is a common disposal method for such chemical waste.[1]

  • Never dispose of 1-Carboxy-3-adamantanol down the drain or in regular trash.[11][13]

Emergency Procedures

In the event of an exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Measures
Inhalation	Move the affected individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[14]
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[14]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14]
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]

References

• Cleanchem Laboratories. (n.d.).
• Fisher Scientific Company. (2010).
• TCI Chemicals. (2024).
• Echemi. (n.d.).
• TA Instruments. (2012).
• Carl ROTH. (n.d.).
• Apollo Scientific. (n.d.).
• Benchchem. (n.d.).
• Carl ROTH. (n.d.).
• ChemicalBook. (2025).
• UNODC Laboratory. (2020). Full chemical resistant personal protective equipment (PPE) ensemble.
• Synquest Labs. (2016).
• Biosynth. (2022).
• Fisher Scientific. (2025).
• TCI Chemicals. (2025).
• C/D/N Isotopes, Inc. (2016).

Sources

• 1. synquestlabs.com [synquestlabs.com]
• 2. biosynth.com [biosynth.com]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. tainstruments.com [tainstruments.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. carlroth.com [carlroth.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. carlroth.com [carlroth.com]
• 12. cdnisotopes.com [cdnisotopes.com]
• 13. chemicalbook.com [chemicalbook.com]
• 14. fishersci.com [fishersci.com]